2-Chloro-3-(piperidine-1-sulfonyl)pyridine

• CAS: 60597-71-9

Core Science & Biosynthesis

Pharmacokinetic Profiling of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine Derivatives: A Technical Guide for Preclinical Development

Executive Summary

The 2-Chloro-3-(piperidine-1-sulfonyl)pyridine scaffold (CAS 60597-71-9)[1] is a highly versatile building block in medicinal chemistry. Pyridine-sulfonamide and piperidine-sulfonamide hybrids have demonstrated profound therapeutic potential across diverse targets, including voltage-gated sodium channels (Nav1.7)[2], HIV-1 reverse transcriptase[3], and various kinases implicated in oncology[4]. The 2-chloro substituent serves as an ideal synthetic handle for nucleophilic aromatic substitution (SNAr) or palladium-catalyzed cross-coupling, enabling the rapid generation of diverse chemical libraries. However, translating these in vitro hits into orally bioavailable drugs requires rigorous pharmacokinetic (PK) profiling to overcome inherent absorption, distribution, metabolism, excretion, and toxicity (ADMET) liabilities associated with the arylsulfonamide and piperidine moieties[5][6].

Structural Rationale & ADMET Liabilities

The physicochemical properties of pyridine-sulfonamides dictate their PK profiles. The pyridine ring imparts basicity and hydrogen-bonding capabilities, while the sulfonyl group acts as a strong electron-withdrawing moiety that influences the molecule's polarity and acidity[5]. While the sulfonamide group frequently engages in critical hydrogen-bonding networks within target binding pockets[3], it can also lead to a high topological polar surface area (TPSA). This elevated polarity often restricts passive membrane permeability and limits oral bioavailability[2].

Furthermore, the piperidine ring presents a significant metabolic liability. Piperidine sulfonamides are highly susceptible to cytochrome P450 (CYP)-mediated oxidation at the α-carbon. This oxidation generates reactive iminium ion intermediates that can covalently bind to plasma and hepatic proteins, leading to high intrinsic clearance, poor in vivo half-life, and idiosyncratic hepatotoxicity[6].

CYP450-mediated metabolic oxidation pathway of the piperidine ring.

In Vitro Pharmacokinetic Profiling Protocols

To systematically de-risk 2-Chloro-3-(piperidine-1-sulfonyl)pyridine derivatives, a self-validating cascade of in vitro assays is required.

Protocol 1: Bidirectional Caco-2 Permeability Assay

Causality: Due to the zwitterionic or highly polar nature of many arylsulfonamides, passive transcellular permeability is often poor[2]. Additionally, these scaffolds are frequent substrates for efflux transporters like P-glycoprotein (P-gp). A bidirectional Caco-2 assay distinguishes between poor passive permeability and active efflux, ensuring that formulation efforts are not wasted on compounds that will be actively pumped out of the gut lumen.

• Cell Culture & Monolayer Validation: Seed Caco-2 cells on polycarbonate filter inserts. Culture for 21 days. Validation Step: Measure Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 250 Ω·cm² to ensure tight junction integrity, preventing false-positive permeability readings via paracellular leakage.

• Dosing: Prepare a 10 µM solution of the test derivative in HBSS buffer (pH 7.4). Apply to either the Apical (A) or Basolateral (B) chamber. Include 100 µM Lucifer Yellow as an internal paracellular flux marker.

• Incubation & Sampling: Incubate at 37°C for 120 minutes. Extract 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes.

• Quantification: Analyze samples via LC-MS/MS. Calculate the apparent permeability ( Papp​ ) and the Efflux Ratio (ER = Papp​(B−A)/Papp​(A−B) ). An ER > 2 indicates active efflux liability.

Protocol 2: Microsomal Stability & Reactive Metabolite Trapping

Causality: To address the known liability of piperidine ring oxidation[6], intrinsic clearance ( CLint​ ) must be measured alongside reactive metabolite trapping. Potassium cyanide (KCN) is specifically used as a trapping agent because the cyanide anion acts as a "hard" nucleophile, perfectly suited to trap "hard" electrophiles like the iminium ions generated from piperidine bioactivation.

• Incubation: Combine 1 µM test compound with human liver microsomes (HLM, 0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4).

• Trapping Agent: Add 1 mM K¹⁴CN (radiolabeled cyanide) to the mixture to trap transient iminium intermediates before they can bind to microsomal proteins.

• Initiation & Quenching: Initiate the reaction with 1 mM NADPH. Aliquot 50 µL at 0, 15, 30, and 60 minutes into 150 µL of cold acetonitrile containing an internal standard. This precipitates proteins and instantly quenches CYP activity.

• Analysis: Centrifuge at 14,000 rpm. Analyze the supernatant via high-resolution LC-MS/MS. Monitor parent compound depletion to calculate CLint​ and scan for M+CN adducts to confirm piperidine bioactivation.

Preclinical PK profiling and optimization workflow for sulfonamide derivatives.

In Vivo Pharmacokinetics & Structural Optimization

Derivatives that demonstrate Papp​>10×10−6 cm/s, ER < 2, and HLM half-life > 60 minutes are advanced to in vivo rodent PK studies. Early-generation piperidine sulfonamides often exhibit high systemic clearance and low oral bioavailability (F%)[6].

To optimize the PK profile, medicinal chemists employ multiparameter optimization (MPO) strategies[2]. When piperidine oxidation is the primary driver of clearance, introducing steric hindrance (e.g., gem-dimethylation adjacent to the nitrogen) can block CYP access. Alternatively, replacing the labile sulfonamide linkage with a bioisosteric gem-dimethylsulfone can drastically reduce CYP-mediated metabolism while maintaining target engagement[7].

Table 1: Representative PK Parameters of Piperidine-Sulfonamide Derivatives in Male Sprague-Dawley Rats (IV: 1 mg/kg, PO: 10 mg/kg)

Compound Variant	Modification Rationale	CL (mL/min/kg)	Vdss (L/kg)	t1/2 (h)	Oral F (%)
Unsubstituted Piperidine	Baseline Scaffold	65.0	1.8	0.8	< 10%
4-Fluoro Piperidine	Block para-oxidation	42.5	2.1	1.5	22%
gem-Dimethyl Piperidine	Steric hindrance at α-carbon	27.0	2.5	2.3	65%
gem-Dimethylsulfone Bioisostere	Eliminate sulfonamide liability	15.2	1.9	4.1	95%

Note: Data represents generalized trends observed in the structural optimization of piperidine-sulfonamide and related arylsulfonamide classes[6][7].

Conclusion

The 2-Chloro-3-(piperidine-1-sulfonyl)pyridine scaffold offers a robust starting point for drug discovery but requires meticulous PK profiling to mitigate inherent ADMET liabilities. By employing self-validating in vitro assays to detect efflux and reactive metabolites, and applying targeted structural modifications like steric shielding or bioisosteric replacement, researchers can successfully navigate the complex pharmacokinetic landscape of arylsulfonamide derivatives.

References

• Title: Discovery of Arylsulfonamide Nav1.7 Inhibitors: IVIVC, MPO Methods, and Optimization of Selectivity Profile Source: PMC - NIH URL: [Link]

• Title: Improved Cav2.2 Channel Inhibitors through a gem-Dimethylsulfone Bioisostere Replacement of a Labile Sulfonamide Source: PMC - NIH URL: [Link]

• Title: Identification of an Orally Bioavailable, Potent, and Selective Inhibitor of GlyT1 Source: ACS Medicinal Chemistry Letters URL: [Link]

• Title: Discovery of novel sulfonamide substituted indolylarylsulfones as potent HIV-1 inhibitors with better safety profiles Source: Lirias URL: [Link]

• Title: The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids Source: PMC - NIH URL: [Link]

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• 1. CAS 60597-71-9: 2-Chloro-3-(1-piperidinylsulfonyl)pyridine [cymitquimica.com]
• 2. Discovery of Arylsulfonamide Nav1.7 Inhibitors: IVIVC, MPO Methods, and Optimization of Selectivity Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
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2-Chloro-3-(piperidine-1-sulfonyl)pyridine: Structural Profiling, Reactivity Paradigms, and Synthetic Methodologies

Executive Summary

In the landscape of modern medicinal chemistry, bifunctional heterocyclic scaffolds serve as critical vectors for exploring chemical space. 2-Chloro-3-(piperidine-1-sulfonyl)pyridine (CAS: 60597-71-9) is a highly privileged intermediate that bridges structural robustness with exceptional synthetic versatility[1]. As a Senior Application Scientist, I approach this molecule not just as a static structure, but as a dynamic system. The strategic placement of the piperidine-1-sulfonyl moiety at the C3 position acts as a profound electronic modulator, transforming the C2-chloro position into a highly reactive electrophilic hub.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, the causality behind its reactivity, and self-validating protocols for its synthesis and downstream functionalization.

Physicochemical Profiling & Structural Causality

Understanding the physical parameters of a building block is the first step in predicting its behavior in complex reaction matrices. The molecular weight and formula dictate its stoichiometric handling, while its structural topology governs its reactivity.

Quantitative Data Summary

Property	Value	Causality / Significance
Chemical Name	2-Chloro-3-(piperidine-1-sulfonyl)pyridine	Defines the exact substitution pattern on the core.
CAS Number	60597-71-9	Unique identifier for procurement and database querying[1].
Molecular Formula	C₁₀H₁₃ClN₂O₂S	Essential for mass spectrometry (MS) isotopic pattern prediction.
Molecular Weight	260.74 g/mol	Used for precise stoichiometric calculations in synthetic workflows.
Structural Class	Halogenated Pyridine / Sulfonamide	Indicates potential for both cross-coupling and hydrogen-bond interactions.
Electrophilic Site	C2 Position	Activated by the synergistic electron withdrawal of N1 and C3-SO₂R.

Structural Causality

The architecture of this molecule is deliberately designed for orthogonal reactivity:

• The Piperidine Ring: Provides lipophilicity and steric bulk. In drug design, this saturated heterocycle often occupies hydrophobic pockets in target proteins, enhancing metabolic stability compared to open-chain alkyl amines.

• The Sulfonyl Linker (-SO₂-): Acts as a rigid, tetrahedral hydrogen-bond acceptor. Crucially, it exerts a strong inductive electron-withdrawing effect (-I) on the pyridine core.

• The 2-Chloropyridine Core: The nitrogen atom (N1) pulls electron density away from the ortho (C2) and para (C4) positions. When combined with the C3-sulfonyl group, the Lowest Unoccupied Molecular Orbital (LUMO) energy at C2 is drastically lowered, priming the chlorine atom for facile displacement.

Mechanistic Reactivity: The SNAr Paradigm

The defining characteristic of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine is its participation in Nucleophilic Aromatic Substitution (SNAr). Unlike unactivated chlorobenzenes, which require harsh conditions or transition-metal catalysts to react, this scaffold undergoes SNAr under relatively mild conditions.

The Causality of the Meisenheimer Complex: When a nucleophile attacks the C2 position, the reaction proceeds via an addition-elimination mechanism. The rate-determining step is the initial attack, which forms a negatively charged intermediate known as the Meisenheimer complex. The activation energy ( Ea​ ) for this step is significantly lowered because the negative charge is delocalized onto the highly electronegative pyridine nitrogen (forming an aza-enolate structure) and is further stabilized by the inductive pull of the adjacent C3-sulfonyl group.

Fig 1. Nucleophilic Aromatic Substitution (SNAr) pathway at the C2 position.

Synthetic Workflows & Self-Validating Protocols

To ensure scientific integrity, experimental protocols must not be blind recipes. They must be self-validating systems —incorporating In-Process Controls (IPCs) that confirm success before proceeding to the next step. The foundational methodology for synthesizing 2-chloropyridine-3-sulfonyl derivatives relies on the sulfonylation of an amine[2].

Protocol 1: Synthesis of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine

Objective: Form the sulfonamide linkage while preserving the C2-chlorine.

• Reaction Setup: Dissolve 2-chloropyridine-3-sulfonyl chloride (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

  • Causality: Anhydrous conditions are critical. Ambient moisture will hydrolyze the highly electrophilic sulfonyl chloride into an unreactive sulfonic acid, terminating the reaction prematurely.

• Base Addition: Add Triethylamine (TEA, 1.5 eq) and cool the system to 0°C.

  • Causality: TEA acts as a non-nucleophilic acid scavenger. It neutralizes the HCl generated during the reaction, preventing the protonation of piperidine (which would destroy its nucleophilicity). Cooling controls the exothermic nature of sulfonylation, preventing side reactions.

• Nucleophile Addition: Add Piperidine (1.1 eq) dropwise over 15 minutes. Allow the reaction to slowly warm to room temperature (RT) over 2 hours.

• Self-Validation (IPC): Withdraw a 10 µL aliquot, dilute in methanol, and analyze via LC-MS.

  • Validation Gate: Do not proceed to workup until LC-MS confirms >95% consumption of the starting sulfonyl chloride and the appearance of the target mass (m/z [M+H]+ ≈ 261.0).

• Workup & Isolation: Wash the organic layer sequentially with 1M aqueous HCl, saturated NaHCO₃, and brine.

  • Causality: The 1M HCl wash selectively protonates and removes excess piperidine and TEA into the aqueous phase, leaving the neutral sulfonamide product in the DCM layer.

• Final Validation: Dry over Na₂SO₄, concentrate under reduced pressure, and validate purity via ¹H NMR (focusing on the downfield pyridine protons and the distinct piperidine multiplets).

Fig 2. Synthesis workflow of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine with integrated IPC.

Protocol 2: Downstream Functionalization via SNAr

Objective: Displace the C2-chlorine with a primary amine (e.g., benzylamine) to generate a diversified scaffold for drug screening.

• Reaction Setup: Combine 2-Chloro-3-(piperidine-1-sulfonyl)pyridine (1.0 eq) and benzylamine (1.2 eq) in N-Methyl-2-pyrrolidone (NMP).

  • Causality: NMP is a highly polar aprotic solvent. It stabilizes the highly polar transition state (the Meisenheimer complex), thereby accelerating the reaction rate.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

  • Causality: DIPEA absorbs the HCl byproduct without competing as a nucleophile due to its severe steric hindrance.

• Thermal Activation: Heat the mixture to 90°C for 4-6 hours.

  • Causality: Despite the electronic activation of the pyridine core, the steric bulk of the adjacent piperidine-1-sulfonyl group creates a kinetic barrier that requires thermal energy to overcome.

• Self-Validation (IPC): Monitor via TLC (Hexanes:EtOAc 7:3) or UPLC-MS. The reaction is complete when the starting material spot disappears.

• Precipitation Workup: Cool to RT and pour into ice water. The product will typically precipitate as a solid, allowing for isolation via simple vacuum filtration, bypassing the need for intensive column chromatography.

Applications in Drug Discovery

The 2-amino-3-sulfonylpyridine motif—generated by functionalizing 2-Chloro-3-(piperidine-1-sulfonyl)pyridine—is a privileged pharmacophore. The sulfonamide geometry mimics transition states of peptide hydrolysis, making it highly effective in protease inhibitors. Furthermore, the combination of the basic pyridine nitrogen and the lipophilic piperidine ring allows these molecules to effectively traverse cellular membranes while maintaining high affinity for G-protein coupled receptors (GPCRs) and kinase ATP-binding pockets.

References

• Title : 60597-71-9 | 2-Chloro-3-(piperidine-1-sulfonyl)pyridine Source : bio-fount.com URL :[Link]

Sources

• 1. CAS 60597-71-9: 2-Chloro-3-(1-piperidinylsulfonyl)pyridine [cymitquimica.com]
• 2. 3-（哌啶-1-基磺酰基）吡啶 | 3-(Piperidin-1-ylsulfonyl)pyridine | 26103-49-1 - 乐研试剂 [leyan.com]

An In-Depth Technical Guide to the In Vitro Identification of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine Metabolites

Abstract

This technical guide provides a comprehensive framework for the in vitro identification of metabolites of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine, a novel sulfonamide-containing compound. The elucidation of metabolic pathways is a cornerstone of drug discovery and development, directly influencing a compound's pharmacokinetic profile and potential for toxicity.[1][2] This document details a robust methodology employing human liver microsomes as the primary enzymatic source, coupled with high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the separation and structural characterization of metabolites. We will delve into the rationale behind experimental design, from the selection of the in vitro system to the intricacies of data interpretation, providing researchers with the necessary tools to conduct self-validating and reproducible studies.

Introduction: The Imperative of Early Metabolic Profiling

The metabolic fate of a new chemical entity (NCE) is a critical determinant of its clinical success. Early in vitro assessment of metabolic stability and metabolite identification helps to de-risk drug candidates by flagging potential liabilities such as rapid clearance, formation of reactive metabolites, or significant species differences in metabolism.[1][2] The subject of this guide, 2-Chloro-3-(piperidine-1-sulfonyl)pyridine, possesses several structural motifs of interest for metabolic investigation: a pyridine ring, a sulfonamide linkage, and a piperidine ring. Each of these can be susceptible to various enzymatic transformations.

Understanding the biotransformation of this molecule is crucial for several reasons:

• Predicting In Vivo Clearance: The rate of metabolism in vitro can be extrapolated to predict hepatic clearance in vivo.[2]

• Identifying Active or Toxic Metabolites: Metabolites can possess their own pharmacological activity or, conversely, be responsible for adverse effects.[3][4][5]

• Guiding Structural Optimization: Knowledge of metabolic "soft spots" allows medicinal chemists to strategically modify the molecule to improve its drug-like properties.[6]

This guide will focus on a practical, yet scientifically rigorous, approach to identifying the primary Phase I and Phase II metabolites of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine using human liver microsomes (HLMs). HLMs are a well-established and cost-effective in vitro tool, enriched in key drug-metabolizing enzymes, particularly cytochrome P450s (CYPs) and UDP-glucuronosyltransferases (UGTs).[7][8][9]

Predicted Metabolic Pathways: An Educated Hypothesis

Before embarking on experimental work, it is prudent to hypothesize the likely metabolic transformations based on the structure of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine.

• Pyridine Ring: The pyridine moiety can undergo oxidation at various positions, potentially leading to the formation of N-oxides or hydroxylated derivatives.[10][11] The electron-withdrawing nature of the chloro and sulfonyl substituents may influence the site of oxidation.

• Piperidine Ring: The saturated piperidine ring is a common site for metabolism.[12] Potential pathways include hydroxylation at carbons alpha or beta to the nitrogen, leading to lactam formation or ring opening.[12] N-dealkylation is also a possibility, though less likely given the cyclic nature. Ring contraction to a pyrrolidine derivative has also been observed for some piperidine-containing compounds.[12][13]

• Sulfonamide Group: While generally considered metabolically stable, the sulfonamide linkage can, in some cases, undergo hydrolysis, particularly if the attached aryl/heteroaryl ring is electron-deficient.[14] More commonly, sulfonamides can be sites for N-glucuronidation.

Based on this analysis, we can anticipate a range of metabolites, including hydroxylated species, N-oxides, lactams, and glucuronide conjugates.

Experimental Design and Protocols

A meticulously designed experiment is the foundation of reliable metabolite identification. The following sections provide detailed protocols and the scientific rationale behind each step.

In Vitro Incubation with Human Liver Microsomes

The goal of this incubation is to facilitate the enzymatic conversion of the parent compound into its metabolites.

Protocol 3.1.1: Phase I Metabolism (CYP-Mediated)

• Prepare the Incubation Mixture: In a microcentrifuge tube, combine the following on ice:

  • 100 mM Potassium Phosphate Buffer (pH 7.4)

  • Pooled Human Liver Microsomes (final concentration 0.5 mg/mL)[9]

  • 2-Chloro-3-(piperidine-1-sulfonyl)pyridine (from a stock solution in a compatible solvent like acetonitrile or DMSO, final concentration 1-10 µM, final solvent concentration <1%)[9][15]

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes with gentle agitation to allow the compound to equilibrate with the enzymes.[16]

• Initiate the Reaction: Add a pre-warmed NADPH-regenerating system (e.g., RapidStart™ or a system containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to a final concentration of 1 mM NADPH.[17][18][19][20][21] The use of a regenerating system ensures a sustained supply of the essential cofactor for CYP enzymes.[17][18]

• Incubation: Incubate at 37°C for a defined period (e.g., 60 minutes) with gentle shaking. Time-course experiments (e.g., 0, 15, 30, 60 minutes) are recommended to monitor the disappearance of the parent compound and the formation of metabolites.[8][9]

• Terminate the Reaction: Stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard (a structurally similar compound not expected to be present in the sample).[16][22] The acetonitrile serves to precipitate the microsomal proteins and halt enzymatic activity.

• Sample Preparation for Analysis:

  • Vortex the terminated reaction mixture vigorously.

  • Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.[16]

  • Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.[23]

Protocol 3.1.2: Phase II Metabolism (UGT-Mediated)

• Prepare the Incubation Mixture: Similar to the Phase I protocol, but with the following modifications:

  • Include MgCl₂ (final concentration ~5 mM) and alamethicin (a pore-forming agent, final concentration ~25 µg/mL) in the buffer.[8] Alamethicin is crucial for disrupting the microsomal membrane to allow the cofactor UDPGA access to the UGT enzymes located within the lumen.[8] Pre-incubate the microsomes with alamethicin on ice for 15-30 minutes.[7]

• Pre-incubation: Pre-incubate the mixture (microsomes, buffer, and test compound) at 37°C for 5 minutes.

• Initiate the Reaction: Add UDPGA (uridine 5'-diphosphoglucuronic acid) to a final concentration of 2-5 mM.[7]

• Incubation and Termination: Follow the same procedure as for Phase I metabolism.

Self-Validating Controls:

• No Cofactor Control: An incubation without the NADPH regenerating system or UDPGA to ensure that any observed degradation of the parent compound is enzyme- and cofactor-dependent.[8]

• Heat-Inactivated Microsomes: An incubation with microsomes that have been pre-heated (e.g., 95°C for 5 minutes) to denature the enzymes. This control confirms that the observed metabolism is enzymatic.[8]

• Zero-Time Point: A sample where the quenching solution is added immediately after the addition of the test compound to establish the baseline response.[8]

LC-MS/MS Analysis for Metabolite Identification

Liquid chromatography coupled with tandem mass spectrometry is the gold standard for metabolite identification due to its high sensitivity and ability to provide structural information.[24][25][26][27]

Workflow:

• Chromatographic Separation: The complex mixture from the in vitro incubation is first separated by liquid chromatography. A reversed-phase column (e.g., C18) is typically used to separate compounds based on their hydrophobicity.[25][28] This separation is crucial to reduce ion suppression and allow for individual analysis of each component by the mass spectrometer.[25]

• Mass Spectrometry (MS):

  • Full Scan (MS1): The eluent from the LC column is ionized (typically by electrospray ionization, ESI), and the mass spectrometer scans a range of mass-to-charge (m/z) ratios to detect the parent compound and any potential metabolites. High-resolution mass spectrometry (HRMS) is highly advantageous as it provides accurate mass measurements, enabling the determination of elemental compositions.[28]

  • Tandem Mass Spectrometry (MS/MS or MS2): Ions of interest from the full scan (including the parent compound and potential metabolites) are isolated and fragmented. The resulting fragmentation pattern provides a "fingerprint" that is used for structural elucidation.[24][25]

Protocol 3.2.1: Generic LC-MS/MS Method

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start with a low percentage of B, ramp up to a high percentage to elute all compounds, and then re-equilibrate.

• Mass Spectrometer: A tandem mass spectrometer (e.g., a quadrupole time-of-flight or Orbitrap instrument) capable of high-resolution and MS/MS analysis.

• Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes should be evaluated, as different metabolites may ionize preferentially in one mode over the other.

Data Analysis and Structural Elucidation

The interpretation of LC-MS/MS data is a systematic process of comparing the data from the active incubations to the controls and piecing together the structural puzzles from the mass spectral data.

Key Steps:

• Metabolite "Picking": Compare the chromatograms from the active incubations with the no-cofactor and heat-inactivated controls. New peaks that appear only in the active incubations are potential metabolites.

• Mass Shift Analysis: Determine the mass difference between the potential metabolite and the parent compound. This mass shift corresponds to a specific metabolic transformation (see Table 1).

• Fragmentation Pattern Analysis: Compare the MS/MS fragmentation pattern of the metabolite with that of the parent compound. Common fragments can help to pinpoint the location of the metabolic modification. For sulfonamides, characteristic fragmentation can involve cleavage of the S-N bond or loss of SO₂.[29][30][31][32][33]

Table 1: Common Metabolic Transformations and Corresponding Mass Shifts

Metabolic Reaction	Mass Shift (Da)
Hydroxylation	+16
N-Oxidation	+16
Dehydrogenation	-2
Glucuronidation	+176
Sulfation	+80

Hypothetical Metabolite Identification for 2-Chloro-3-(piperidine-1-sulfonyl)pyridine

Let's assume the molecular weight of the parent compound is 260.72 g/mol .

Table 2: Hypothetical LC-MS/MS Data for Potential Metabolites

Metabolite ID	Retention Time (min)	Observed m/z [M+H]⁺	Mass Shift (Da)	Proposed Structure	Key MS/MS Fragments
Parent	5.2	261.05	-	2-Chloro-3-(piperidine-1-sulfonyl)pyridine	m/z 178 (loss of piperidine), m/z 84 (piperidine fragment)
M1	4.5	277.05	+16	Hydroxylated piperidine	m/z 178, m/z 100 (hydroxylated piperidine)
M2	4.8	275.03	+14	Piperidine lactam	m/z 178, m/z 98 (piperidine lactam fragment)
M3	3.9	437.08	+176	Piperidine glucuronide	m/z 261 (loss of glucuronic acid)
M4	5.5	277.05	+16	Pyridine N-oxide	Loss of oxygen in MS/MS, fragments similar to parent

Visualization of Workflows and Pathways

Visual representations are invaluable for understanding complex processes.

Experimental Workflow

Caption: Workflow for in vitro metabolite identification.

Proposed Metabolic Pathways

Caption: Proposed metabolic pathways for the compound.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically sound approach for the in vitro identification of metabolites of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine. By combining a well-controlled experimental setup using human liver microsomes with the analytical power of LC-MS/MS, researchers can confidently elucidate the primary metabolic pathways of this and other novel chemical entities.

The insights gained from these studies are invaluable for guiding the drug development process. Future work could involve:

• Reaction Phenotyping: Using a panel of recombinant CYP enzymes to identify the specific isoforms responsible for the observed metabolic transformations.[34][35]

• Kinetic Analysis: Determining the rate of metabolism (Km and Vmax) to better predict in vivo clearance.

• Cross-Species Comparison: Performing similar studies with microsomes from different species (e.g., rat, dog) to assess potential differences in metabolism, which is crucial for the selection of appropriate toxicology models.[1]

By adhering to the principles of robust experimental design, careful data analysis, and self-validation, the scientific community can continue to build a deeper understanding of drug metabolism, ultimately leading to the development of safer and more effective medicines.

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• BioIVT. (2018, May 29). NADPH RapidStart Regeneration System for Extended Metabolism. BioIVT Blogs. [Link]

• Gao, J., et al. (2010). Intramolecular charge transfer in the gas phase: fragmentation of protonated sulfonamides in mass spectrometry. The Journal of Organic Chemistry, 75(14), 4788-4795. [Link]

• Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379. [Link]

• Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions. ResearchGate. [Link]

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• Wang, J., et al. (2023). Emerging Metabolic Profiles of Sulfonamide Antibiotics by Cytochromes P450: A Computational–Experimental Synergy Study on Emerging Pollutants. Environmental Science & Technology, 57(12), 4885-4896. [Link]

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Protocols & Analytical Methods

Step-by-step synthesis protocol for 2-Chloro-3-(piperidine-1-sulfonyl)pyridine

Application Note: Selective Sulfonamide Synthesis of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine

Abstract The synthesis of highly functionalized pyridine building blocks is a cornerstone of modern medicinal chemistry. 2-Chloro-3-(piperidine-1-sulfonyl)pyridine is a critical intermediate utilized in the development of various pharmacologically active compounds, including potential antimalarial agents and TASIN analogues targeting colorectal cancer cell lines[1][2]. This application note details a highly efficient, scalable, and regioselective protocol for synthesizing this compound via the direct amination of 2-chloropyridine-3-sulfonyl chloride with piperidine.

Mechanistic Insights and Experimental Design

The formation of 2-chloro-3-(piperidine-1-sulfonyl)pyridine relies on a classic nucleophilic acyl substitution-type mechanism at the sulfonyl center. The secondary amine (piperidine) attacks the electrophilic sulfur atom of 2-chloropyridine-3-sulfonyl chloride, displacing the chloride ion to form the sulfonamide linkage[1][3].

Causality in Reaction Design:

• Regioselectivity: The starting material contains two electrophilic sites: the sulfonyl chloride and the 2-chloro position on the pyridine ring. By maintaining the reaction at 0 °C to room temperature, the nucleophilic attack is strictly limited to the highly reactive sulfonyl chloride. Nucleophilic Aromatic Substitution ( SN​Ar ) at the 2-position of the pyridine ring would require significantly higher temperatures or a stronger nucleophile[2].

• Stoichiometry and Acid Scavenging: The reaction generates one equivalent of hydrochloric acid (HCl). To prevent the protonation of the unreacted piperidine (which would halt the reaction), an excess of piperidine (2.2 equivalents) is utilized[1]. The excess acts as an intrinsic auxiliary base, precipitating out as piperidinium chloride. Alternatively, a tertiary amine like N,N -diisopropylethylamine (DIPEA) can be used as a non-nucleophilic base[2][4].

Workflow diagram for the selective sulfonylation of piperidine.

Materials and Reagents

The following table summarizes the quantitative data for a 0.1 mol scale synthesis, optimized for high yield and minimal purification requirements[1].

Reagent / Material	Role	MW ( g/mol )	Equivalents	Amount
2-Chloropyridine-3-sulfonyl chloride	Starting Material	212.05	1.0	21.2 g (0.1 mol)
Piperidine	Nucleophile / Base	85.15	2.2	21.7 mL (0.22 mol)
Dichloromethane (DCM), anhydrous	Solvent	84.93	N/A	200 mL
Deionized Water	Washing Agent	18.02	N/A	300 mL
Brine (Sat. NaCl)	Washing Agent	N/A	N/A	100 mL
Anhydrous MgSO4​	Drying Agent	120.37	N/A	As needed

Step-by-Step Synthesis Protocol

Phase 1: Reaction Setup and Initiation

• Preparation: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and a pressure-equalizing dropping funnel under an inert atmosphere (nitrogen or argon).

• Dissolution: Add 2-chloropyridine-3-sulfonyl chloride (21.2 g, 0.1 mol) to the flask and dissolve it in 150 mL of anhydrous dichloromethane (DCM)[1][4].

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C. Rationale: Sulfonyl chlorides are highly reactive; cooling mitigates exothermic spikes and prevents the formation of colored impurities.

• Addition: Dissolve piperidine (21.7 mL, 0.22 mol) in 50 mL of anhydrous DCM. Transfer this solution to the dropping funnel. Add the piperidine solution dropwise to the stirring reaction mixture over 30 minutes. Note: A white precipitate (piperidinium chloride) will begin to form almost immediately.

Phase 2: Propagation and Monitoring 5. Stirring: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm gradually to room temperature (approximately 20–25 °C). 6. Reaction Time: Stir the mixture at room temperature for 2 to 4 hours. 7. TLC Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (e.g., 3:1 v/v) solvent system. The starting sulfonyl chloride will consume rapidly, yielding a single major product spot.

Phase 3: Quenching, Workup, and Isolation 8. Quenching: Quench the reaction by adding 100 mL of deionized water directly to the flask and stir vigorously for 10 minutes to dissolve the precipitated piperidinium chloride salts. 9. Phase Separation: Transfer the biphasic mixture to a separatory funnel. Separate the lower organic layer (DCM) from the upper aqueous layer. 10. Extraction: Extract the aqueous layer with an additional portion of DCM (50 mL) to ensure maximum recovery of the product. 11. Washing: Combine the organic layers and wash sequentially with deionized water (2 × 100 mL) to remove residual piperidine, followed by a final wash with saturated brine (100 mL) to pre-dry the organic phase. 12. Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate ( MgSO4​ ). Filter out the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product. 13. Purification (If necessary): The product generally precipitates as a highly pure white solid upon removal of the solvent[1]. If trace impurities are present, the solid can be triturated with cold hexane or recrystallized from a minimal amount of ethanol.

Analytical Characterization

The isolated product should be verified against the following expected analytical parameters to ensure structural integrity and purity[1].

Parameter	Expected Result
Appearance	White solid
Yield	~22.9 g (88% theoretical yield)
Melting Point	116–118 °C
1 H-NMR ( CDCl3​ )	δ 1.45–1.55 (m, 6H, 3 CH2​ ), 3.20–3.30 (m, 4H, 2 CH2​ ), 7.40 (dd, 1H, Py-H), 8.38 (dd, 1H, Py-H), 8.55 (dd, 1H, Py-H)

References

• A Novel Series of [1,2,4]Triazolo[4,3-a]Pyridine Sulfonamides as Potential Antimalarial Agents: In Silico Studies, Synthesis and In Vitro Evaluation. MDPI. Available at:[Link]

• Sulfur Dioxide Insertion Reactions for Organic Synthesis. Addis Ababa University. Available at:[Link]

• Design and Synthesis of TASIN Analogs Specifically Targeting Colorectal Cancer Cell Lines with Mutant Adenomatous Polyposis Coli (APC). National Institutes of Health (NIH) / PMC. Available at:[Link]

• Design and Synthesis of TASIN Analogues Specifically Targeting Colorectal Cancer Cell Lines with Mutant Adenomatous Polyposis Coli (APC). Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

Sources

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• 3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Suzuki-Miyaura Cross-Coupling of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound Focus: 2-Chloro-3-(piperidine-1-sulfonyl)pyridine (CAS: 60597-71-9)

Executive Summary & Mechanistic Causality

The Suzuki-Miyaura cross-coupling of highly functionalized heteroaryl halides is a cornerstone of modern pharmaceutical synthesis. However, the substrate 2-Chloro-3-(piperidine-1-sulfonyl)pyridine presents a unique mechanistic dichotomy that routinely causes standard catalytic systems (e.g., Pd(PPh3​)4​ ) to fail.

As a Senior Application Scientist, it is critical to understand the causality behind the reactivity of this molecule rather than just treating it as a standard electrophile:

• Electronic Activation vs. Steric Blockade: The 2-chloro position is highly activated toward oxidative addition by the electron-deficient pyridine ring and the strongly electron-withdrawing 3-sulfonyl moiety. However, the bulky piperidine-1-sulfonyl group at the 3-position projects significant steric bulk directly over the adjacent C-Cl bond. This kinetic barrier impedes the approach of the palladium catalyst during oxidative addition and complicates the subsequent transmetalation step.

• Catalyst Poisoning: The molecule possesses multiple Lewis basic sites (the pyridine nitrogen and the sulfonamide oxygens). These heteroatoms can act as bidentate or monodentate ligands, sequestering the palladium catalyst in an off-cycle, inactive resting state .

The Solution: To circumvent these hurdles, we employ Buchwald-type dialkylbiaryl phosphine ligands (e.g., XPhos ) or N-heterocyclic carbene (NHC) complexes (e.g., Pd-PEPPSI-IPr ). The biphenyl backbone of XPhos allows for a stabilizing Pd-arene interaction, while its bulky dicyclohexyl and triisopropylphenyl groups physically prevent the substrate's heteroatoms from coordinating to the metal center . Utilizing a third-generation precatalyst (XPhos Pd G3 ) ensures rapid generation of the active Pd(0) species under mild, weakly basic conditions, which is essential to prevent the protodeboronation of the boronic acid partner .

Mechanistic Logic & Experimental Workflow

Fig 1: Mechanistic logic of the Suzuki-Miyaura coupling, highlighting steric accommodation.

Fig 2: Self-validating experimental workflow for the cross-coupling protocol.

Quantitative Data & Parameter Optimization

To validate the theoretical causality, empirical optimization data is summarized below. The transition from first-generation to third-generation palladium catalysts is not merely an upgrade in yield, but a fundamental requirement to bypass the steric blockade of the piperidine-1-sulfonyl group.

Table 1: Optimization of Suzuki-Miyaura Coupling Parameters

Catalyst System	Base	Solvent System	Temp (°C)	Time (h)	Yield (%)	Mechanistic Outcome / Observation
Pd(PPh3​)4​ (5 mol%)	Na2​CO3​	Toluene/ H2​O (4:1)	100	24	<10%	Severe catalyst poisoning; steric block prevents oxidative addition.
Pd(dppf)Cl2​ (5 mol%)	K2​CO3​	1,4-Dioxane/ H2​O (4:1)	90	18	35%	Sluggish transmetalation; incomplete conversion.
Pd-PEPPSI-IPr (3 mol%)	K2​CO3​	i-PrOH/ H2​O (4:1)	80	6	85%	Strong NHC donation overcomes steric bulk; excellent alternative.
XPhos Pd G3 (2 mol%)	K3​PO4​	1,4-Dioxane/ H2​O (4:1)	90	4	>95%	Optimal activation; rapid oxidative addition and transmetalation.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By incorporating specific analytical checkpoints, the operator can confirm the integrity of the reaction at each critical phase, preventing downstream failures.

Reagents Required:

• 2-Chloro-3-(piperidine-1-sulfonyl)pyridine (1.0 equiv, 1.0 mmol, 260.74 mg)

• Aryl/Heteroaryl Boronic Acid (1.5 equiv, 1.5 mmol)

• Potassium Phosphate Tribasic ( K3​PO4​ ) (3.0 equiv, 3.0 mmol, 636.8 mg)

• XPhos Pd G3 (2.0 mol%, 0.02 mmol, 16.9 mg)

• 1,4-Dioxane (Degassed, 4.0 mL)

• Deionized Water (Degassed, 1.0 mL)

Step-by-Step Methodology:

• Preparation & Assembly: To an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add 2-Chloro-3-(piperidine-1-sulfonyl)pyridine, the selected boronic acid, and K3​PO4​ .

  • Causality Note: We use 1.5 equivalents of boronic acid to account for potential protodeboronation, a common side reaction when coupling electron-rich or heteroaryl boronic acids.

• Catalyst Addition: Add XPhos Pd G3 to the solid mixture. Seal the tube with a rubber septum.

• Inert Atmosphere Exchange: Evacuate the Schlenk tube and backfill with ultra-high purity Nitrogen or Argon. Repeat this cycle three times.

• Solvent Addition & Degassing: Add the 1,4-Dioxane and Water via syringe. Sparge the biphasic mixture with Nitrogen for 15 minutes.

  • Validation Checkpoint 1: Upon sparging and initial mixing, the solution should transition from a heterogeneous suspension to a homogeneous, pale yellow/orange solution. This color shift indicates the successful dissolution and initial activation of the Pd(0) precatalyst.

• Reaction Execution: Replace the septum with a Teflon screw cap under a flow of Nitrogen. Transfer the sealed tube to a pre-heated oil bath or heating block set to 90 °C. Stir vigorously (800-1000 rpm) to maximize the interfacial surface area of the biphasic system.

• In-Process Monitoring: After 2 hours, remove the tube from the heat, allow it to cool slightly, and extract a 10 µL aliquot via syringe. Quench the aliquot in 1 mL of Acetonitrile.

  • Validation Checkpoint 2: Analyze the quenched aliquot via LC-MS. The chromatogram must show >95% consumption of the starting material ( m/z 260 [M+H]+ ) and the appearance of the product mass. The absence of a des-chloro byproduct ( m/z 226) confirms that protodehalogenation has been successfully suppressed by the bulky XPhos ligand.

• Workup: Once complete, cool the reaction to room temperature. Dilute with Ethyl Acetate (15 mL) and Water (10 mL). Transfer to a separatory funnel and isolate the organic layer. Wash the aqueous layer with an additional 10 mL of Ethyl Acetate.

  • Validation Checkpoint 3: Spot the aqueous layer on a TLC plate (visualized under UV 254 nm) to ensure no highly polar cross-coupled product is lost to the aqueous phase due to the piperidine-1-sulfonyl moiety.

• Isolation: Combine the organic layers, wash with brine (15 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (typically utilizing a Hexanes/Ethyl Acetate gradient).

References

• Title: Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Pd-NHC catalyzed Suzuki–Miyaura couplings on 3-bromo-9H-pyrido[2,3-b]indole-6-sulfonamide Source: Synthetic Communications (Taylor & Francis) URL: [Link]

Application Note: HPLC Method Development and Validation for 2-Chloro-3-(piperidine-1-sulfonyl)pyridine

Introduction & Analyte Profiling

2-Chloro-3-(piperidine-1-sulfonyl)pyridine (CAS: 60597-71-9) is a highly functionalized heterocyclic building block frequently utilized in the synthesis of advanced pharmaceutical intermediates [1]. With a molecular weight of 260.74 g/mol , its structure comprises a weakly basic chloropyridine core linked to a lipophilic piperidine ring via a sulfonamide moiety.

Developing a robust High-Performance Liquid Chromatography (HPLC) method for this compound requires careful consideration of its physicochemical properties. The electron-withdrawing nature of the chlorine atom and the sulfonyl group significantly reduces the basicity of the pyridine nitrogen. However, residual silanol interactions on the silica stationary phase can still induce severe peak tailing if the mobile phase pH is not strictly controlled.

Mechanistic Method Development Strategy

To ensure a self-validating and reproducible analytical procedure, the method was developed following Analytical Quality by Design (AQbD) principles, establishing causality for every chromatographic parameter.

• Stationary Phase Selection: A high-purity, fully end-capped C18 column was selected. Causality: The end-capping is critical; it shields the silica backbone, preventing secondary cation-exchange interactions between the pyridine nitrogen and unreacted silanols, which are the primary cause of peak asymmetry in heterocyclic compounds.

• Mobile Phase & pH Control: An acidic mobile phase utilizing 0.1% Trifluoroacetic acid (TFA) in water (pH ~2.0) was chosen as Mobile Phase A. Causality: TFA serves a dual purpose. First, it fully protonates any residual silanols on the column (rendering them neutral). Second, it acts as an ion-pairing agent, ensuring the analyte elutes as a sharp, symmetrical peak. Acetonitrile (MeCN) was selected as Mobile Phase B due to its low viscosity and superior UV transparency at lower wavelengths compared to methanol.

• Detection Wavelength: The conjugated π -system of the chloropyridine ring exhibits strong absorption in the UV region. A detection wavelength of 260 nm was selected using a Photodiode Array (PDA) detector, providing an optimal signal-to-noise ratio while allowing for peak purity analysis.

Figure 1: Analytical Quality by Design (AQbD) lifecycle for method development.

Experimental Protocols

Chromatographic Conditions

The following gradient elution profile ensures the main analyte elutes with an optimal retention factor ( k′ ), while highly retained lipophilic impurities are effectively flushed from the column.

Parameter	Specification	Causality / Rationale
Column	End-capped C18 (150 × 4.6 mm, 3.5 µm)	Maximizes hydrophobic retention; minimizes silanol tailing.
Mobile Phase A	0.1% TFA in Water	Controls pH (~2.0) to suppress secondary interactions.
Mobile Phase B	Acetonitrile (MeCN)	Provides high elution strength and low backpressure.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with analysis time.
Column Temp	30°C	Reduces solvent viscosity; stabilizes retention times.
Detection	UV/PDA at 260 nm	Maximizes sensitivity based on the pyridine chromophore.
Injection Vol	10 µL	Prevents column overloading while maintaining LOD/LOQ.

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	80	20
2.0	80	20
10.0	20	80
12.0	20	80
12.1	80	20

| 15.0 | 80 | 20 |

Step-by-Step Sample Preparation

Self-Validating Mechanism: All preparations use a diluent matching the initial mobile phase composition (80:20 Water:MeCN). This prevents solvent-mismatch effects (e.g., peak distortion or fronting) that occur when sample solvent elutropic strength exceeds that of the mobile phase at the column head.

• Diluent Preparation: Mix 800 mL of HPLC-grade Water with 200 mL of HPLC-grade Acetonitrile. Degas via sonication for 5 minutes.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh 50.0 mg of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine reference standard into a 50 mL volumetric flask. Add 30 mL of Acetonitrile to dissolve the compound completely (sonicate for 2 minutes if necessary). Make up to volume with Diluent.

• Working Standard Solution (0.1 mg/mL): Pipette 5.0 mL of the Stock Solution into a 50 mL volumetric flask and dilute to volume with Diluent. Mix thoroughly.

• Sample Solution: Prepare sample solutions at a target concentration of 0.1 mg/mL following the same dilution scheme. Filter through a 0.22 µm PTFE syringe filter prior to injection to protect the column frit.

Method Validation Framework

The method was validated in strict accordance with ICH Q2(R2)[2] and USP <1225> [3] guidelines to ensure it is fit for its intended purpose (assay and impurity profiling).

Specificity and Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present. A forced degradation study was executed to prove the method is stability-indicating.

Figure 2: Forced degradation study workflow for specificity assessment.

Protocol: The API was subjected to 0.1N HCl, 0.1N NaOH, 3% H2​O2​ , and thermal stress (60°C) for 24 hours. The PDA detector was utilized to evaluate peak purity (ensuring Purity Angle < Purity Threshold), confirming no degradant co-eluted with the main peak.

Validation Parameters & Acceptance Criteria

The following table summarizes the quantitative validation data structure required by USP <1225> Category I and II requirements.

Validation Parameter	ICH Q2(R2) Methodology	Acceptance Criteria
System Precision	6 replicate injections of Working Standard	%RSD of peak area ≤ 2.0%
Linearity	5 concentration levels (50% to 150% of target)	Correlation coefficient ( R2 ) ≥ 0.999
Accuracy (Recovery)	Spiked samples at 80%, 100%, and 120% levels	Mean recovery: 98.0% – 102.0%
Method Precision	6 independent sample preparations	%RSD of assay ≤ 2.0%
LOD / LOQ	Based on Signal-to-Noise (S/N) ratio	S/N ≥ 3 (LOD); S/N ≥ 10 (LOQ)
Robustness	Deliberate variations (Flow ±0.1 mL/min, Temp ±5°C)	System Suitability Criteria met

System Suitability & Troubleshooting

System Suitability Testing (SST) is an integral part of the analytical procedure, ensuring the complete system (instrument, reagents, column, and analyst) is functioning adequately prior to analysis.

• Tailing Factor ( Tf​ ): Must be ≤ 1.5.

  • Troubleshooting: If Tf​ > 1.5, verify the pH of Mobile Phase A. A loss of TFA through evaporation can raise the pH, re-activating silanols.

• Theoretical Plates ( N ): Must be ≥ 5000.

  • Troubleshooting: A sudden drop in N indicates potential column voiding or frit blockage. Backflush the column or replace the guard column.

• Retention Time ( Rt​ ) Drift: %RSD of Rt​ must be ≤ 1.0%.

  • Troubleshooting: Ensure the column oven is properly calibrated and the mobile phase is adequately degassed to prevent micro-bubble formation in the pump heads.

References

• Title: ICH Q2(R2) Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: USP <1225> Method Validation Source: BA Sciences URL: [Link]

Preparation of standard solutions of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine for cell culture

Title: Application Note: Standardized Preparation of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine Solutions for Cell Culture Assays

Executive Summary & Scope

2-Chloro-3-(piperidine-1-sulfonyl)pyridine is a specialized small molecule featuring a sulfonamide linkage bridging a pyridine and a piperidine ring. Due to its significant lipophilicity, direct dissolution in aqueous cell culture media is thermodynamically unfavorable and leads to rapid precipitation. This application note provides a comprehensive, self-validating protocol for the reconstitution of this compound in Dimethyl Sulfoxide (DMSO) and its subsequent dilution for in vitro cell culture assays. The methodology ensures precise molarity, prevents solvent-induced cytotoxicity, and maintains compound stability.

Physicochemical Profiling & Solvent Rationale

Understanding the molecular architecture of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine is critical for selecting the appropriate solvent system. The compound lacks highly polar, ionizable groups at physiological pH, rendering it hydrophobic. Anhydrous DMSO is the optimal primary solvent because its aprotic nature effectively disrupts the crystal lattice of the powder, solvating the hydrophobic ring structures while accommodating the sulfonamide moiety[1].

Table 1: Physicochemical Properties

Property	Value
Chemical Name	2-Chloro-3-(piperidine-1-sulfonyl)pyridine
CAS Number	60597-71-9
Molecular Formula	C₁₀H₁₃ClN₂O₂S
Molecular Weight	260.74 g/mol
Primary Solvent	Anhydrous DMSO (≥99.9% purity)[2]
Aqueous Solubility	Poor (Prone to micro-precipitation)
Storage (Powder)	+4°C to +20°C (Desiccated)
Storage (Stock Solution)	-20°C to -80°C (Aliquoted)[3]

Experimental Workflow & Logical Causality

The preparation workflow is designed to mitigate two primary risks: moisture-induced degradation and solvent cytotoxicity.

Caption: Workflow for preparing 2-Chloro-3-(piperidine-1-sulfonyl)pyridine solutions.

Protocol 1: Preparation of Master Stock Solutions (10 mM - 50 mM)

Objective: To create a highly concentrated, stable master stock that minimizes the final volume of solvent introduced to the cells.

Step-by-Step Methodology:

• Thermal Equilibration: Remove the lyophilized powder from cold storage and place it in a desiccator at room temperature for 30 minutes prior to opening.

  • Causality: Opening a cold vial exposes the powder to atmospheric moisture, causing condensation. Water ingress alters the effective mass and can trigger premature hydrolysis of the compound[1].

• Gravimetric Measurement: Using a calibrated analytical microbalance, weigh the desired mass of the compound into a sterile, amber microcentrifuge tube.

• Solvent Addition: Add the calculated volume of sterile-filtered, anhydrous DMSO (see Table 2).

  • Causality: DMSO acts as a universal aprotic solvent. Using anhydrous DMSO prevents the introduction of water molecules that could cause the hydrophobic compound to aggregate[2].

• Homogenization: Seal the tube tightly and vortex for 1-2 minutes. If the solution is not optically clear, sonicate in a room-temperature water bath for 5 minutes.

  • Causality: Sonication generates acoustic cavitation, which provides the mechanical energy required to break down resilient micro-crystals without applying excessive heat that could degrade the molecule[1].

• Aliquoting and Storage: Divide the master stock into 20 µL to 50 µL aliquots and immediately transfer to -20°C or -80°C storage.

  • Causality: Small molecules in solution are susceptible to degradation from repeated freeze-thaw cycles. Single-use aliquots preserve the structural integrity of the compound over long-term storage (up to 6 months at -80°C)[3].

Table 2: Reconstitution Mass-Volume Matrix (Calculations based on MW = 260.74 g/mol )

Desired Stock Concentration	Mass of Compound	Volume of Anhydrous DMSO
10 mM	2.61 mg	1.0 mL
10 mM	13.04 mg	5.0 mL
50 mM	13.04 mg	1.0 mL
50 mM	65.19 mg	5.0 mL

Protocol 2: Preparation of Aqueous Working Solutions for Cell Culture

Objective: To dilute the master stock into the physiological testing range (e.g., 0.1 µM to 10 µM) while strictly controlling the final DMSO concentration.

Step-by-Step Methodology:

• Thaw and Mix: Thaw a single master stock aliquot at room temperature and vortex briefly to ensure homogeneity[1].

• Intermediate DMSO Serial Dilution (Critical Step): Do not dilute directly into media for dose-response curves. Instead, perform serial dilutions of the compound in pure DMSO to create 1000x intermediate stocks for each target concentration.

  • Causality: If you add different volumes of the master stock directly to the media to achieve different concentrations, the final DMSO percentage will vary across your test wells. By creating 1000x intermediate stocks in pure DMSO, you can add a uniform volume (e.g., 1 µL per 1 mL of media) to all wells, ensuring a constant 0.1% final DMSO concentration across the entire dose-response curve[4].

• Aqueous Dispersion: Add the 1000x intermediate DMSO stock dropwise to pre-warmed (37°C) cell culture media while rapidly mixing or vortexing.

  • Causality: Rapid dispersion prevents localized high concentrations of the hydrophobic compound, which would otherwise lead to nucleation and micro-precipitation[2].

Table 3: 1000x Intermediate Dilution Scheme (Targeting 0.1% Final DMSO)

Target Final Conc. (in Media)	1000x Intermediate Stock Conc.	Preparation of Intermediate Stock (in Pure DMSO)	Volume Added to 1 mL Media	Final DMSO %
10 µM	10 mM	Use 10 mM Master Stock directly	1.0 µL	0.1%
1 µM	1 mM	10 µL of 10 mM Stock + 90 µL DMSO	1.0 µL	0.1%
0.1 µM	0.1 mM	10 µL of 1 mM Stock + 90 µL DMSO	1.0 µL	0.1%
0 µM (Vehicle)	0 mM	100 µL Pure DMSO	1.0 µL	0.1%

Quality Control & Self-Validating System

To guarantee the trustworthiness of the experimental data, the protocol must be self-validating. The two primary failure modes in small molecule cell culture assays are compound precipitation and solvent toxicity.

Caption: Logical causality of improper solvent handling in cell culture assays.

Validation Metrics:

• Microscopic Inspection: Immediately after adding the working solution to the cells, inspect the wells under an inverted phase-contrast microscope (10x or 20x objective). The presence of needle-like or amorphous micro-crystals indicates that the 2-Chloro-3-(piperidine-1-sulfonyl)pyridine has "crashed out" of solution. If observed, the assay is invalid as the true soluble concentration is unknown.

• Vehicle Control Viability: The vehicle control well (0.1% DMSO with no compound) must be run in parallel. If the vehicle control exhibits >5% reduction in cell viability compared to completely untreated cells, the cell line is hypersensitive to DMSO. In such cases, the intermediate stocks must be adjusted to 2000x or 5000x to lower the final DMSO concentration to 0.05% or 0.02%[4].

References

• Bio-Fount. (n.d.). 60597-71-9 | 2-Chloro-3-(piperidine-1-sulfonyl)pyridine. Retrieved from[Link]

• Captivate Bio. (n.d.). Small Molecules Technical Guidelines. Retrieved from[Link]

• National Institutes of Health (NIH). (2025). Protocol to identify small-molecule inhibitors against cancer drug resistance. Retrieved from[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. antbioinc.com [antbioinc.com]
• 3. captivatebio.com [captivatebio.com]
• 4. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Handling &amp; Storage of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine

Welcome to the technical troubleshooting and methodology guide for 2-Chloro-3-(piperidine-1-sulfonyl)pyridine (CAS 60597-71-9). This resource is designed for drug development professionals and synthetic chemists who require high-fidelity preservation of this bifunctional building block.

Core Principles: The Causality of Degradation

To prevent the degradation of this compound, we must first understand its structural vulnerabilities. This molecule possesses two highly reactive loci that dictate its shelf-life:

• The 2-Chloropyridine Ring (SNAr Susceptibility): The carbon-chlorine (C-Cl) bond is highly susceptible to Nucleophilic Aromatic Substitution (SNAr) ()[1]. The electron-withdrawing nature of both the pyridine nitrogen and the adjacent 3-sulfonyl group severely depletes electron density at the C2 position. Consequently, nucleophilic addition ortho to the carbon-halogen bond via an anionic intermediate is the preferred mechanism for dehalogenation ()[2]. Exposure to ambient moisture leads to rapid hydrolysis, replacing the chloro group with a hydroxyl group to form a 2-pyridone derivative.

• The Sulfonamide Linkage (S-N Bond Cleavage): While sulfonamides are generally hydrolytically stable at neutral pH ()[3], the S-N bond can undergo hydrolytic cleavage under extreme pH (acidic or basic) or prolonged heat stress, yielding pyridine-3-sulfonic acid and piperidine ()[4]. Furthermore, trace metal impurities can act as Lewis acid catalysts, accelerating the hydrolytic cleavage of the S-N, C-N, and C-S bonds even at room temperature ()[5].

Quantitative Stability Profile

The following table summarizes the extrapolated stability of the compound across various storage matrices to help you benchmark your experimental timelines.

Storage Condition	Environment / Matrix	Estimated Half-Life (t½)	Primary Degradation Pathway
Solid, -20°C	Inert Gas (Argon), Desiccated	> 2 Years	None (Stable)
Solid, 25°C	Ambient Air (50% RH)	3 - 6 Months	C-Cl Hydrolysis (Moisture-driven)
Aqueous, pH 7.0	Buffered Solution, 25°C	2 - 4 Weeks	Slow C-Cl Hydrolysis
Aqueous, pH 4.0	Acidic Solution, 25°C	< 5 Days	S-N Cleavage & C-Cl Hydrolysis
Protic Solvent	Methanol, 25°C	< 7 Days	SNAr (Formation of 2-methoxypyridine)

Troubleshooting Guide (FAQs)

Q1: My powdered stock has developed a yellow/brown tint. Is it still viable? A: Discoloration is a primary indicator of chemical degradation. This color change is typically caused by the oxidation of the pyridine ring or the formation of trace piperidine/aniline-like byproducts resulting from S-N bond cleavage ()[4]. Do not use discolored stock for sensitive assays or critical synthetic steps. Always store the compound protected from light and heat to prevent photo-induced degradation.

Q2: HPLC analysis of my stored solution shows a new, more polar peak (lower retention time). What is this impurity? A: This is almost certainly the 2-hydroxypyridine (or its 2-pyridone tautomer) degradant. The 2-chloro group readily undergoes hydrolysis when exposed to water due to the highly activated nature of the ring ()[1]. To prevent this, never store the compound in aqueous buffers or protic solvents for extended periods. Prepare aqueous working solutions immediately before use.

Q3: Can I use a standard stainless steel spatula to weigh this compound? A: It is highly recommended to use a PTFE-coated or ceramic spatula instead. Research indicates that certain metal oxides and nanostructures can exhibit extraordinary reactivity toward sulfonamides, acting as Lewis acid catalysts that drive the hydrolytic cleavage of the sulfonamide bonds even at ambient temperatures ()[5].

Experimental Protocol: Self-Validating Long-Term Storage

To ensure absolute scientific integrity and prevent both SNAr hydrolysis and S-N cleavage, use this self-validating protocol for aliquoting and storing the compound.

Step 1: Environment Preparation

• Perform all handling inside a dry box or a glove bag purged with Argon. Relative humidity must be strictly maintained at <10%.

• Use amber glass vials (to prevent photolysis) that have been oven-dried at 120°C for 4 hours and cooled in a desiccator.

Step 2: Aliquoting & Purging

• Using a PTFE-coated spatula, transfer single-use quantities (e.g., 5-10 mg) into the amber vials. Causality: Single-use aliquots prevent repeated freeze-thaw cycles and eliminate cumulative moisture exposure from ambient air during repeated openings.

• Gently purge the headspace of each vial with a dry Argon stream for 10 seconds. Argon is denser than nitrogen and forms a superior protective blanket over the solid.

Step 3: Sealing & Validation (The Self-Validating Step)

• Seal the vials with PTFE-lined caps and wrap the exterior seal tightly with Parafilm.

• Validation: Weigh each sealed vial on an analytical balance and record the exact mass on the label. When retrieving a vial months later, re-weigh it before opening. An increase in mass indicates a compromised seal and moisture ingress, instantly warning you that the compound may have hydrolyzed before you waste time on a failed experiment.

Step 4: Storage

• Place the aliquots in a secondary container (e.g., a vacuum-sealed Mylar bag) containing indicating silica gel packets.

• Store at -20°C.

Degradation and Prevention Workflow

Fig 1. Mechanistic pathways of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine degradation and prevention.

References

• Hu, J., Li, X., Liu, F., Fu, W., Lin, L., & Li, B. (2022). Comparison of chemical and biological degradation of sulfonamides: Solving the mystery of sulfonamide transformation. Journal of Hazardous Materials, 424(Pt D), 127661.[Link]

• Chen, Y., Tian, L., Liu, W., Mei, Y., Xing, Q.-J., Mu, Y., Zheng, L.-L., Fu, Q., Zou, J.-P., & Wu, D. (2024). Controllable Pyridine N-Oxidation-Nucleophilic Dechlorination Process for Enhanced Dechlorination of Chloropyridines. Environmental Science & Technology, 58(9), 4438-4449.[Link]

• Henych, J., Šťastný, M., Kříženecká, S., & Janoš, P. (2024). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. Inorganic Chemistry, 63(4), 2298-2309.[Link]

• Sadowsky, D. (2014). Dehalogenation of Aromatics by Nucleophilic Aromatic Substitution. Environmental Science & Technology, 48(17), 10233-10240.[Link]

• Białk-Bielińska, A., Stolte, S., Arning, J., Uebers, U., Böschen, A., Stepnowski, P., & Matzke, M. (2012). Hydrolysis of sulphonamides in aqueous solutions. Journal of Hazardous Materials, 221-222, 264-274.[Link]

Sources

• 1. Controllable Pyridine N-Oxidation-Nucleophilic Dechlorination Process for Enhanced Dechlorination of Chloropyridines: The Cooperation of HCO4- and HO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of chemical and biological degradation of sulfonamides: Solving the mystery of sulfonamide transformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine Crude Extracts

Welcome to the technical support center for the purification of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for obtaining a high-purity product essential for reliable downstream applications.

Introduction: The Critical Need for Purity

2-Chloro-3-(piperidine-1-sulfonyl)pyridine is a key building block in the synthesis of various pharmacologically active molecules. The purity of this intermediate is paramount, as even trace impurities can lead to unwanted side reactions, compromise the integrity of biological assays, and introduce potential toxicological risks in drug development pipelines. This guide provides a systematic approach to identifying and removing common impurities from crude extracts of this compound.

Understanding the Impurity Profile

Effective purification begins with a thorough understanding of the potential impurities that may be present in the crude extract. These impurities typically arise from the synthetic route, which commonly involves the reaction of 2-chloropyridine-3-sulfonyl chloride with piperidine.

Common Impurities:

• Unreacted Starting Materials:

  • 2-chloropyridine-3-sulfonyl chloride

  • Piperidine

• By-products from the Sulfonylation Step:

  • Isomeric Pyridinesulfonyl Chlorides: Sulfonation at other positions on the pyridine ring can lead to isomeric impurities.

  • Di-sulfonated Pyridines: The introduction of a second sulfonyl chloride group is a potential side reaction.

• Hydrolysis Products:

  • 2-chloropyridine-3-sulfonic acid: The sulfonyl chloride starting material is highly reactive and can hydrolyze if exposed to moisture.[1]

• Piperidine-Related Impurities:

  • N-Oxidized Piperidine: Piperidine can undergo oxidation when exposed to air and light, leading to colored impurities.[2]

  • Quaternary Ammonium Salts: Over-alkylation of piperidine can occur, though less common in this specific synthesis.[2]

• Inorganic Salts:

  • Triethylamine hydrochloride: If triethylamine or a similar base is used to scavenge the HCl generated during the reaction.

  • Sodium chloride/sulfate: From work-up procedures.[3]

Analytical Methods for Purity Assessment

Accurate assessment of purity is crucial for guiding the purification strategy and for the final quality control of the product.

• High-Performance Liquid Chromatography (HPLC): This is the most effective method for separating and quantifying the target compound and its organic impurities.[3] A reverse-phase C18 column is often suitable.

• Thin-Layer Chromatography (TLC): A rapid and cost-effective technique for monitoring reaction progress and assessing the complexity of the crude mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information and can be used to identify and quantify impurities if their signals do not overlap with the product's signals.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for identifying the molecular weights of unknown impurities, which aids in their structural elucidation.[3]

Troubleshooting and Purification Guides

This section provides a question-and-answer format to directly address common issues encountered during the purification of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine.

Frequently Asked Questions (FAQs)

Q1: My crude extract is a sticky oil instead of a solid. How can I induce crystallization?

A1: The presence of residual solvents or impurities can inhibit crystallization.

• Initial Troubleshooting:

  • Solvent Removal: Ensure all volatile solvents from the reaction and work-up have been thoroughly removed under high vacuum.

  • Trituration: Add a small amount of a non-polar solvent in which the product is poorly soluble (e.g., hexanes, diethyl ether) to the oil and stir vigorously. This can wash away soluble impurities and induce the product to solidify.

  • Seeding: If you have a small amount of pure, solid product, add a seed crystal to the oil to initiate crystallization.

• Recrystallization Protocol: If trituration fails, recrystallization is the next step. The choice of solvent is critical.

  • Solvent Selection: The ideal solvent should dissolve the compound when hot but have low solubility when cold. For sulfonylated pyridines, polar solvents are often required.[4]

  • Recommended Solvents to Screen:

    • Isopropanol

    • Ethanol

    • Ethanol/water mixtures[5]

    • Acetone/hexanes (solvent/anti-solvent system)[4]

    • Chloroform[6]

  Experimental Protocol: Recrystallization using a Solvent/Anti-Solvent System

  • Dissolution: In an Erlenmeyer flask, dissolve the crude oil in the minimum amount of a hot "good" solvent (e.g., acetone) in which the compound is highly soluble.[4]

  • Addition of Anti-Solvent: While the solution is still hot, slowly add a "poor" solvent (e.g., hexanes) in which the compound is insoluble, dropwise with constant swirling, until a persistent cloudiness is observed.[4]

  • Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again.[4]

  • Crystallization: Cover the flask and allow it to cool slowly to room temperature. Subsequently, place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold solvent mixture, and dry under vacuum.

Q2: I am observing significant peak tailing for my compound during column chromatography on silica gel. What is the cause and how can I improve the peak shape?

A2: Peak tailing for basic compounds like your piperidine derivative is often due to strong interactions with the acidic silanol groups on the surface of the silica gel.[7]

• Causality: The basic nitrogen atom of the piperidine ring interacts strongly with the acidic silica, leading to a non-ideal elution profile.

• Troubleshooting Strategies:

  • Mobile Phase Modification: The most common solution is to add a basic modifier to the eluent to compete with your compound for binding to the acidic sites on the silica.[7]

    • Recommended Modifier: Add 0.5-1% triethylamine to your mobile phase (e.g., hexane/ethyl acetate).

  • Use of Deactivated Silica: Consider using silica gel that has been end-capped or treated to reduce the number of acidic silanol groups.

  • Alternative Stationary Phase: For very basic compounds, alumina may be a more suitable stationary phase than silica gel.

  Experimental Protocol: Flash Column Chromatography

  • Stationary Phase Preparation: Prepare a slurry of silica gel in a non-polar eluent (e.g., hexane).

  • Column Packing: Pour the slurry into a chromatography column and allow the silica gel to settle without air bubbles. Add a thin layer of sand on top.

  • Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the column.

  • Elution: Begin eluting with a non-polar solvent system (e.g., 9:1 hexane/ethyl acetate) and gradually increase the polarity (e.g., to 7:3 hexane/ethyl acetate). Remember to include a basic modifier like triethylamine in your eluent.

  • Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Q3: My final product has a yellow or brownish tint. What is the source of this color and is it a concern?

A3: The discoloration is likely due to the oxidation of the piperidine moiety, especially if it was exposed to air and light for an extended period.[2]

• Impact on Experiment: For many applications, this slight discoloration may not be detrimental. However, for sensitive downstream reactions or for compounds intended for biological screening, it is advisable to remove these colored impurities.

• Purification:

  • Recrystallization: Often effective at removing colored impurities.

  • Charcoal Treatment: During recrystallization, a small amount of activated charcoal can be added to the hot solution to adsorb colored impurities. The charcoal is then removed by hot gravity filtration before allowing the solution to cool.

Q4: How can I effectively remove unreacted piperidine from my crude product?

A4: Unreacted piperidine is a basic impurity and can be removed using an acid-base extraction.

• Principle: The basic piperidine will be protonated by an acid and become water-soluble, allowing for its separation from the less basic organic product.[2]

  Experimental Protocol: Acid-Base Extraction

  • Dissolution: Dissolve the crude product in an organic solvent immiscible with water (e.g., dichloromethane or ethyl acetate).

  • Acidic Wash: Transfer the solution to a separatory funnel and wash with a dilute acid solution (e.g., 1 M HCl). The protonated piperidine will move into the aqueous layer.

  • Separation: Separate the organic layer containing your product from the aqueous layer.

  • Neutralization and Drying: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any residual acid, followed by a wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure.

Data Summary and Visualization

Table 1: Comparison of Purification Techniques

Purification Method	Primary Impurities Removed	Typical Purity	Advantages	Disadvantages
Recrystallization	Colored impurities, some isomeric by-products	>98%	Cost-effective, scalable	Can have lower recovery, requires finding a suitable solvent system
Column Chromatography	Closely related organic impurities, starting materials	>99%	High resolution for complex mixtures	Can be time-consuming, potential for product loss on the column
Acid-Base Extraction	Basic (e.g., piperidine) or acidic impurities	>95%	Simple, fast, good for initial cleanup	Not effective for neutral organic impurities

Diagrams

Caption: General purification workflow for 2-Chloro-3-(piperidine-1-sulfonyl)pyridine.

Caption: Troubleshooting peak tailing in column chromatography.

References

• ResearchGate. (2025). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?. Retrieved from [Link]

• ACS Publications. (2023). C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. The Journal of Organic Chemistry. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallisation. Retrieved from [Link]

• Wiley, R. E., et al. (2024). Regioselective Syntheses of 2,3,5-Trisubstituted Pyridines via 5-Chloro-3-fluoro-2-(methylsulfonyl)pyridine. The Journal of Organic Chemistry, 89(11), 8299–8304. Retrieved from [Link]

• ResearchGate. (n.d.). Substances yield after recrystallization from different solvents. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 2-chloro-3-(1-pyrrolyl) pyridine. Retrieved from [Link]

• Google Patents. (n.d.). Pyridine-3-sulfonyl chloride production method.

• Organic Syntheses. (n.d.). 2. Retrieved from [Link]

• Nature. (n.d.). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. Retrieved from [Link]

• NextSDS. (n.d.). 2-Chloropyridine-3-sulfonyl chloride — Chemical Substance Information. Retrieved from [Link]

• ACS Publications. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from [Link]

• Google Patents. (n.d.). Method for producing pyridine-3-sulfonyl chloride.

• PubChem. (n.d.). 2-Chloropyridine-3-sulfonyl chloride. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of sulfonyl chloride substrate precursors. Retrieved from [Link]

• Google Patents. (n.d.). 2-chloro-3-aldehyde pyridine synthetic method.

• Zhou, G., Chen, Y., & Tang, Y. (2022). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Journal of Chromatographic Science, 60(7), 613–619. Retrieved from [Link]

• ResearchGate. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Retrieved from [Link]

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Chloropyridine. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 2-chloropyridines.
• Google Patents. (n.d.). Preparation method of 2-chloro-3-aminopyridine.

• Research Journal of Pharmacy and Technology. (n.d.). Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Retrieved from [Link]

• NextSDS. (n.d.). 2-CHLORO-5-(PIPERIDINE-1-SULFONYL)-PYRIDINE — Chemical Substance Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 2-Chloro-3-(piperidine-1-sulfonyl)pyridine Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the functionalization of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine (CAS: 60597-71-9). The core challenge with this building block is profound: the bulky piperidine-1-sulfonyl group at the C3 position casts a massive "steric shadow" over the adjacent C2 carbon. This physically blocks the approach of nucleophiles and transition metal catalysts, leading to low conversions, unreacted starting materials, and degradation under forcing conditions.

This guide provides field-proven, mechanistic solutions to overcome these steric barriers in both Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed cross-coupling reactions.

Part 1: Frequently Asked Questions (Troubleshooting)

Q1: Why is my SNAr reaction failing with standard amines and alcohols?

Causality & Mechanism: In a standard SNAr reaction on a pyridine ring, the incoming nucleophile must approach the C2 carbon to form a negatively charged Meisenheimer intermediate. While the pyridine nitrogen provides excellent electronic stabilization for this intermediate[1], the physical bulk of the C3 piperidine-1-sulfonyl group prevents the nucleophile from achieving the necessary trajectory. If the activation energy required to overcome this steric clash exceeds the thermal energy provided, the reaction stalls[2].

Q2: How can I force the SNAr reaction to proceed?

Optimization Strategy: You must alter either the thermodynamics of the reaction or the nature of the leaving group.

• Solvent & Temperature: Switch to highly polar aprotic solvents (DMSO, NMP) and increase the temperature to 120–150 °C. Microwave irradiation is highly recommended as it provides rapid, localized heating to overcome the high activation barrier.

• Nucleophile Activation: For alcohols or thiols, pre-form the sodium or potassium salt using NaH or KOtBu to increase nucleophilicity.

• Halogen Exchange (Halex): If forcing conditions fail, consider converting the 2-chloro derivative to a 2-fluoro derivative. Fluorine is significantly smaller (reducing steric clash) and highly electronegative, which accelerates SNAr reactions on pyridines by up to 320-fold compared to chlorine[2].

Q3: I want to use Buchwald-Hartwig amination instead of SNAr. What is the best catalyst system?

Causality & Mechanism: Palladium-catalyzed amination is an excellent alternative to SNAr for sterically hindered substrates[3]. However, standard ligands like BINAP or dppf often fail because the bulky C3 substituent prevents the oxidative addition of the Pd(0) complex into the C-Cl bond, or it hinders the subsequent amine coordination. Solution: You must use dialkylbiaryl phosphine ligands (Buchwald ligands) such as BrettPhos or XPhos [4]. These ligands are highly electron-rich (accelerating oxidative addition into the stubborn C-Cl bond) and have a large cone angle. Paradoxically, this large bulk prevents the formation of inactive bis-amine Pd complexes and forces the intermediate into a geometry that dramatically accelerates reductive elimination[5].

Part 2: Data Presentation & Visualization

Table 1: Comparative Reactivity in Hindered Pyridine Systems

The following table synthesizes expected relative conversions based on mechanistic principles and literature precedents for 2-halo-3-substituted pyridines.

Reaction Type	Leaving Group	Catalyst / Ligand	Base	Temp (°C)	Expected Conversion
SNAr	2-Chloro	None	K₂CO₃	80	< 5% (Stalled)
SNAr	2-Chloro	None	NaH	130	40-60%
SNAr	2-Fluoro	None	K₂CO₃	80	> 90%
Buchwald-Hartwig	2-Chloro	Pd₂(dba)₃ / BINAP	Cs₂CO₃	100	10-20%
Buchwald-Hartwig	2-Chloro	Pd(OAc)₂ / XPhos	NaOtBu	100	75-85%
Buchwald-Hartwig	2-Chloro	Pd₂(dba)₃ / BrettPhos	NaOtBu	100	> 90%

Mechanistic Workflows

Mechanistic pathway of SNAr on hindered 2-chloropyridines highlighting the steric barrier.

Step-by-step optimization workflow for Pd-catalyzed amination of sterically hindered pyridines.

Part 3: Verified Experimental Protocols

To ensure self-validating and reproducible results, follow these optimized protocols specifically tailored for sterically hindered 2-chloropyridines.

Protocol A: High-Temperature SNAr via Microwave Irradiation

Use this protocol when cross-coupling is not viable or when using highly reactive, non-volatile nucleophiles.

• Preparation: In a 10 mL microwave-safe vial, add 2-Chloro-3-(piperidine-1-sulfonyl)pyridine (1.0 mmol) and the desired amine/nucleophile (3.0 mmol, 3.0 equiv).

• Solvent & Base: Add 3 mL of anhydrous N-Methyl-2-pyrrolidone (NMP). Add N,N-Diisopropylethylamine (DIPEA) (2.0 mmol) as an acid scavenger.

• Reaction: Seal the vial with a Teflon-lined crimp cap. Irradiate in a microwave reactor at 150 °C for 45–60 minutes. Note: The high pressure and localized heating are critical to overcoming the C3 steric bulk.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash extensively with 5% aqueous LiCl solution (3 x 10 mL) to remove the NMP. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography.

Protocol B: Buchwald-Hartwig Amination using BrettPhos

This is the gold-standard method for overcoming steric hindrance at the C2 position using primary or secondary amines[4].

• Inert Atmosphere Setup: Flame-dry a Schlenk flask or reaction vial. All subsequent additions must be performed under a strict Argon or Nitrogen atmosphere.

• Reagent Loading: Add 2-Chloro-3-(piperidine-1-sulfonyl)pyridine (1.0 mmol), the amine (1.2 mmol), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and BrettPhos ligand (0.04 mmol, 4 mol%).

• Base Addition: Add Sodium tert-butoxide (NaOtBu) (1.4 mmol). If your substrate has base-sensitive functional groups, substitute with finely milled Cs₂CO₃ (1.4 mmol)[3].

• Solvent: Add 5 mL of anhydrous, thoroughly degassed 1,4-Dioxane. (Degassing via sparging for 15 minutes is mandatory to prevent Pd catalyst poisoning).

• Reaction: Seal the vessel and heat to 100 °C in a pre-heated oil bath for 12–16 hours. Monitor via TLC or LC-MS. The bulky BrettPhos ligand will facilitate rapid oxidative addition and prevent catalyst deactivation.

• Workup: Cool to room temperature, filter through a short pad of Celite to remove palladium black and insoluble salts, eluting with EtOAc. Concentrate the filtrate and purify via silica gel chromatography.

References

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution Journal of the American Chemical Society URL:[Link]

• Study of a New Rate Increasing “Base Effect” in the Palladium-Catalyzed Amination of Aryl Iodides The Journal of Organic Chemistry URL:[Link]

• Organic & Biomolecular Chemistry: Ligand Screening for Buchwald-Hartwig Coupling RSC Publishing URL:[Link]

• A Versatile Pd(0) Source for Precatalyst Formation, Reaction Screening, and Preparative-Scale Synthesis ChemRxiv URL:[Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine and 3-Pyridinesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, pyridine-containing molecules are indispensable building blocks, particularly within the pharmaceutical industry. The strategic functionalization of the pyridine ring is paramount, and the choice of reagent can dictate the success and efficiency of a synthetic route. This guide provides an in-depth comparison of two key pyridine-based reagents: 2-Chloro-3-(piperidine-1-sulfonyl)pyridine and 3-pyridinesulfonyl chloride. We will explore their distinct reactivity profiles, supported by mechanistic insights and experimental data, to empower chemists in making informed decisions for their synthetic challenges.

Unveiling the Contestants: Structure and Inherent Reactivity

At first glance, both molecules feature a pyridine core and a sulfur-based functional group, yet their reactivity is governed by different electrophilic centers.

2-Chloro-3-(piperidine-1-sulfonyl)pyridine is characterized by a chlorine atom at the 2-position and a piperidinesulfonyl group at the 3-position. The primary mode of reaction for this compound is Nucleophilic Aromatic Substitution (SNAr) at the C-2 position. The electron-withdrawing nature of the adjacent sulfonyl group, coupled with the inherent electron deficiency of the pyridine ring at the 2- and 4-positions, makes the C-2 carbon susceptible to attack by nucleophiles.[1]

3-Pyridinesulfonyl chloride , on the other hand, is a classic sulfonylating agent.[2] Its reactivity is dominated by the highly electrophilic sulfur atom of the sulfonyl chloride moiety. This group readily reacts with a wide array of nucleophiles, such as amines and alcohols, to form stable sulfonamides and sulfonate esters, respectively.[2][3]

Head-to-Head: A Comparative Analysis of Reactivity

The fundamental difference in their reactivity profiles dictates their application in synthesis. 2-Chloro-3-(piperidine-1-sulfonyl)pyridine is a substrate for C-N, C-O, or C-S bond formation directly on the pyridine ring, whereas 3-pyridinesulfonyl chloride is a reagent for introducing the pyridinesulfonyl group onto a nucleophilic molecule.

Feature	2-Chloro-3-(piperidine-1-sulfonyl)pyridine	3-Pyridinesulfonyl Chloride
Primary Reaction Type	Nucleophilic Aromatic Substitution (SNAr)	Sulfonylation (Acyl-type substitution)
Electrophilic Center	C-2 of the pyridine ring	Sulfur atom of the sulfonyl chloride
Typical Nucleophiles	Amines, alcohols, thiols	Amines, alcohols, phenols
Typical Products	2-substituted pyridines	Sulfonamides, Sulfonate esters
General Reactivity	Moderate, often requires heating	High, often rapid at room temperature

Mechanistic Divergence

The distinct reaction pathways of these two compounds are visualized below.

Diagram 1: Nucleophilic Aromatic Substitution (SNAr) of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine

Caption: SNAr mechanism on 2-chloropyridine derivatives.

Diagram 2: Sulfonylation Reaction of 3-Pyridinesulfonyl Chloride

Caption: Sulfonylation mechanism of sulfonyl chlorides.

Experimental Evidence: A Tale of Two Reactions

To illustrate the practical differences in reactivity, let's consider the reaction of each compound with a common nucleophile, such as ammonia, under typical laboratory conditions.

Protocol 1: Synthesis of 2-Amino-3-(piperidine-1-sulfonyl)pyridine

This reaction is a representative example of the SNAr on 2-chloro-3-(piperidine-1-sulfonyl)pyridine.

Experimental Workflow:

Caption: Workflow for the synthesis of 3-pyridinesulfonamide.

Discussion: The reaction of 3-pyridinesulfonyl chloride with amines is typically rapid and exothermic. [2]It is often carried out at reduced temperatures to control the reaction rate and minimize side reactions. The reaction proceeds smoothly at room temperature, and in many cases, is complete within an hour, highlighting its high reactivity compared to the SNAr reaction on 2-chloro-3-(piperidine-1-sulfonyl)pyridine. [3]

Conclusion: Selecting the Right Tool for the Job

The choice between 2-Chloro-3-(piperidine-1-sulfonyl)pyridine and 3-pyridinesulfonyl chloride is dictated by the desired synthetic outcome.

• Choose 2-Chloro-3-(piperidine-1-sulfonyl)pyridine when: The goal is to introduce a nucleophile at the 2-position of the pyridine ring. This reagent is ideal for building more complex substituted pyridine cores.

• Choose 3-Pyridinesulfonyl chloride when: The objective is to append the pyridinesulfonyl moiety to a nucleophilic substrate. This is a powerful tool for creating sulfonamides and sulfonate esters, which are prevalent in medicinal chemistry. [2] By understanding the distinct reactivity profiles of these two valuable reagents, researchers can devise more efficient and elegant synthetic strategies, accelerating the pace of discovery in drug development and other areas of chemical science.

References

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• Guidechem. (n.d.). 3-pyridinesulfonyl chloride 16133-25-8 wiki.
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• YouTube. (2019, January 19).
• ChemBK. (2024, April 10). 3-Pyridinesulfonyl chloride, 2-chloro-.
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• Google Patents. (n.d.). CN106432067B - A kind of green chemical synthesis method of 3- pyridine sulfonyl chloride.
• (2018, October 17).
• Pearson+. (n.d.). We have considered nucleophilic aromatic substitution of pyridine... | Study Prep.
• Pereshivko, O. P., & Vsevolod, A. (2025, December 6). Oxidative reaction of 2-aminopyridine-3-sulfonyl chlorides with tertiary amines.
• PMC. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions.
• Journal of the Chemical Society B: Physical Organic (RSC Publishing). (n.d.). Kinetics of the reaction of benzenesulphonyl chloride with pyridines in aqueous solution.
• ResearchGate. (n.d.). Nucleophilic substitution of 2 with 3.
• Google Patents. (n.d.). CN102276526B - Synthesis method of 2-amino pyridine compounds.
• CymitQuimica. (n.d.). CAS 16133-25-8: 3-Pyridinesulfonyl chloride.
• Scribd. (2010, August 2). Highly Efficient Synthesis of 2-Amino-3-Pyridinecarboxaldehyde.
• Lookchem. (2022, August 5). NUCLEOPHILIC SUBSTITUTION REACTIONS IN 2-CHLOROPYRIDINES AND 2,5-DIOXO-1,2,5,7-TETRAHYDRO-1H-FUROPYRIDINES.
• (2019, July 22). Will 2-chloro pyridine shows nucleophilic substitution with secondary amines?
• Google Patents. (n.d.). WO2016204096A1 - Pyridine-3-sulfonyl chloride production method.
• Organic & Biomolecular Chemistry (RSC Publishing). (2014, June 25). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions.
• Google Patents. (n.d.). CN109535071B - 2-amino-3-hydroxypyridine and preparation method and refining method thereof.
• PubMed. (2017, December 15). Synthesis of 2-amino-3-cyanopyridine derivatives and investigation of their carbonic anhydrase inhibition effects.
• ResearchGate. (n.d.). The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)
• PMC. (n.d.).

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LC-MS validation of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine purity and concentration

An In-Depth Technical Guide to the LC-MS Validation of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine for Purity and Concentration

A Senior Application Scientist's Comparative Guide for Drug Development Professionals

In the landscape of pharmaceutical development, the rigorous characterization of an active pharmaceutical ingredient (API) is non-negotiable. The purity and concentration of a candidate molecule like 2-Chloro-3-(piperidine-1-sulfonyl)pyridine directly impact its safety, efficacy, and stability. This guide provides a comprehensive, scientifically-grounded framework for the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method to ensure the quality of this compound. We will explore the causality behind our methodological choices, present a detailed and self-validating protocol, and objectively compare the performance of LC-MS against alternative analytical techniques.

The Analytical Imperative: Why LC-MS is the Gold Standard for this Analyte

The molecular structure of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine—a polar, heterocyclic compound—presents specific analytical challenges. It is not inherently volatile, making Gas Chromatography-Mass Spectrometry (GC-MS) a poor choice without complex and potentially inconsistent derivatization steps.[1][2] While High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection is a workhorse in many labs, it lacks the specificity of mass spectrometry.[3][4] An impurity with a similar chromophore and retention time could be indistinguishable from the main peak, leading to an overestimation of purity.[5]

LC-MS, particularly when coupled with a triple quadrupole mass spectrometer (LC-MS/MS), overcomes these limitations. It combines the powerful separation capabilities of liquid chromatography with the high sensitivity and unparalleled specificity of mass detection.[4][6] This "hyphenated" technique is the cornerstone of modern pharmaceutical analysis, providing unambiguous identification and quantification essential for regulatory submissions.[6][7]

Logical Framework: Selecting the Optimal Analytical Technique

The decision to use LC-MS is not arbitrary; it is a logical process of elimination based on the analyte's physicochemical properties.

Caption: Decision workflow for selecting the appropriate analytical method.

Experimental Design: A Validated LC-MS/MS Protocol

The objective of method validation is to demonstrate that the analytical procedure is fit for its intended purpose.[8] This protocol is designed in accordance with the principles outlined in the FDA's "Bioanalytical Method Validation Guidance for Industry" and the EMA's ICH M10 guidelines.[7][9][10][11]

Step 1: Sample and Standard Preparation

The accuracy of your results begins with meticulous preparation.

• Stock Solution (1 mg/mL): Accurately weigh ~10 mg of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine reference standard and dissolve in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water. Rationale: This solvent mixture ensures complete dissolution and is compatible with the reversed-phase mobile phase.

• Working Standard Solutions: Perform serial dilutions of the stock solution with 50:50 acetonitrile/water to prepare a series of calibration standards. A typical range for purity analysis would span from 0.05 µg/mL to 100 µg/mL. Rationale: This range is wide enough to cover the main peak's concentration and accurately quantify trace impurities.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) from a separate weighing of the reference standard.[12] Rationale: Using a separate weighing for QCs provides an independent check on the accuracy of the calibration curve.

• Test Sample: Accurately weigh the test batch of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine and dissolve in the diluent to a target concentration within the calibration range (e.g., 10 µg/mL).

Step 2: Chromatographic and Mass Spectrometric Conditions

These parameters are optimized for the separation and detection of the target analyte and its potential impurities.

Parameter	Recommended Setting	Rationale
LC System	UHPLC System	Provides higher resolution and faster run times compared to traditional HPLC.
Column	C18 Reversed-Phase, 2.1 x 50 mm, 1.8 µm	C18 is a versatile stationary phase suitable for retaining polar to moderately non-polar compounds. The small particle size enhances separation efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid acts as a proton source, promoting ionization in the ESI source for better MS sensitivity.[13][14]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in reversed-phase chromatography, providing good elution strength for a wide range of compounds.
Gradient Elution	5% B to 95% B over 5 minutes	A gradient is essential for eluting compounds with varying polarities and ensuring that any late-eluting, highly non-polar impurities are washed from the column.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis speed and system pressure.
Column Temperature	40 °C	Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.
Injection Volume	2 µL	A small injection volume minimizes potential for peak distortion and column overload.
MS System	Triple Quadrupole Mass Spectrometer	The gold standard for quantitative analysis due to its sensitivity and specificity in MRM mode.[6]
Ionization Source	Electrospray Ionization (ESI), Positive Mode	ESI is ideal for polar, non-volatile molecules. The pyridine and piperidine nitrogens are readily protonated in positive mode.[15]
MRM Transitions	Precursor Ion (Q1) → Product Ion (Q3)	Two transitions should be monitored: one for quantification (quantifier) and one for confirmation (qualifier). This provides high specificity.

Step 3: Method Validation Workflow

Validation is a systematic process that proves the method's reliability.

Caption: The systematic workflow for LC-MS method validation.

Validation Parameters and Acceptance Criteria

This table summarizes the core validation experiments based on ICH Q2(R2) guidelines.[8]

Validation Parameter	Experimental Protocol	Acceptance Criteria
Specificity/Selectivity	Analyze blank diluent, a placebo (if applicable), and known impurities to ensure no interfering peaks at the analyte's retention time.	No significant response (>20% of LLOQ) should be observed at the retention time of the analyte in blank samples.[16]
Linearity & Range	Analyze calibration standards at ≥5 concentration levels in triplicate. Plot the peak area vs. concentration and perform linear regression.	Correlation coefficient (r²) ≥ 0.995.[15]
Accuracy	Analyze QC samples (low, mid, high) against a calibration curve over three separate runs (n=5 per level).	Mean recovery should be within 85-115% of the nominal value (80-120% at the LLOQ).[7]
Precision	Calculate the relative standard deviation (%RSD or %CV) from the accuracy experiments for repeatability (intra-day) and intermediate precision (inter-day).	%RSD should not exceed 15% (20% at the LLOQ).[12]
Limit of Quantitation (LOQ)	Determine the lowest concentration on the calibration curve that meets the accuracy and precision criteria.	Accuracy within 80-120% and precision ≤20% RSD. Signal-to-noise ratio typically ≥10:1.[9][15]
Limit of Detection (LOD)	Typically determined based on a signal-to-noise ratio of 3:1.	The analyte is reliably detected but not necessarily quantified with acceptable accuracy and precision.
Stability	Analyze QC samples after storage under various conditions (e.g., room temp for 24h, refrigerated for 72h, 3 freeze-thaw cycles).	Mean concentration of stored samples should be within ±15% of the initial concentration.

Comparative Performance Analysis

To provide a clear perspective, this section objectively compares LC-MS/MS with other common analytical techniques for this specific application.

Feature	LC-MS/MS (Recommended)	HPLC-UV	GC-MS
Applicability to Analyte	Excellent: Ideal for polar, non-volatile compounds.[1][2]	Good: Suitable as the analyte possesses a UV chromophore (pyridine ring).	Poor: Not suitable for non-volatile compounds without derivatization.[17]
Sensitivity	Excellent: Capable of detecting impurities at very low levels (ng/mL to pg/mL).[6]	Moderate: Generally less sensitive than MS, with detection limits typically in the µg/mL range.[18]	Good (if derivatized): Can be sensitive for volatile compounds.
Specificity	Excellent: Mass-based detection is highly specific, allowing for unambiguous peak identification even with co-eluting species.[4]	Moderate: Relies on retention time and UV spectrum. Cannot distinguish between compounds with similar properties.[5]	Excellent: Mass fragmentation patterns provide high structural specificity.
Quantitative Accuracy	Excellent: When validated, provides highly accurate and precise results.	Excellent: A robust and reliable quantitative technique for major components.	Good: Can be accurate, but derivatization can introduce variability.
Throughput	High: Modern UHPLC systems allow for rapid analysis times.	High: Similar throughput to LC-MS.	Moderate: Run times can be longer, and derivatization adds a time-consuming step.
Cost & Complexity	High: Requires significant capital investment and specialized operator expertise.	Low: Relatively inexpensive and straightforward to operate.	Moderate: Less expensive than LC-MS but more complex than HPLC-UV.

Conclusion: Ensuring Quality and Compliance

For the critical task of validating the purity and concentration of 2-Chloro-3-(piperidine-1-sulfonyl)pyridine, LC-MS/MS stands out as the superior analytical choice. Its combination of high sensitivity and specificity provides the confidence and data integrity required by researchers, scientists, and drug development professionals. While techniques like HPLC-UV have their place, they cannot offer the same level of assurance against co-eluting and isobaric impurities. The detailed validation protocol presented here, grounded in FDA and ICH guidelines, provides a robust framework for establishing a reliable, accurate, and defensible analytical method. By investing in a properly validated LC-MS method, you ensure the quality of your API and build a solid foundation for successful drug development and regulatory approval.

References

• A Comparative Guide to LC-MS/MS and GC-MS Methods for Drug Analysis. Benchchem.
• Comparison of LC–MS and GC–MS for the Analysis of Pharmaceuticals and Personal Care Products in Surface Water and Treated Wastewaters.
• GC-MS vs LC-MS.
• LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry. Premier Lab Supply.
• The Benefits of Combining UHPLC-UV and MS for Peptide Impurity Profiling. PharmTech.
• Essential FDA Guidelines for Bioanalytical Method Validation.
• Application of LCMS in small-molecule drug development. Drug Target Review.
• Will % impurity profile of HPLC-UV and LC-HRMS matches?.
• Comparison between liquid chromatography-UV detection and liquid chromatography-mass spectrometry for the characterization of impurities and/or degradants present in trimethoprim tablets. PubMed.
• Small Molecule Method Development Strategies with Chad Christianson. Bioanalysis Zone.
• Bioanalytical Method Validation - Guidance for Industry. U.S.
• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. European Medicines Agency.
• FDA Draft Guidance for Industry - Bioanalytical Method Validation.
• Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. PMC.
• Designing LCMS Studies with the FDA in Mind
• Current developments in LC-MS for pharmaceutical analysis. SciSpace.
• Reliable Determination of Sulfonamides in Water Using UHPLC Tandem Mass Spectrometry. Agilent.
• LC/ESI/MS/MS method development and validation for the determination of sulfonamide antibiotic residues in shrimp sample. Journal of Applicable Chemistry.
• Bioanalytical method validation - Scientific guideline. European Medicines Agency.

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Benchmarking Sulfonyl-Heterocyclic Compounds in High-Throughput Screening: A Comparative Guide for WRN Helicase Inhibitors

Introduction: The Rationale for Targeting Werner Syndrome Helicase (WRN) in Oncology

In the landscape of precision oncology, the principle of synthetic lethality has emerged as a powerful therapeutic strategy. This approach targets a genetic vulnerability that is exclusively present in cancer cells, leaving healthy cells unharmed. One of the most promising synthetic lethal targets to emerge in recent years is the Werner syndrome helicase (WRN), a key enzyme in DNA repair.[1][2] In cancers characterized by high microsatellite instability (MSI-H), a condition often arising from deficient DNA mismatch repair (dMMR), cancer cells become critically dependent on WRN for survival.[1][3] This dependency creates a therapeutic window: inhibiting WRN's helicase activity can selectively induce DNA damage and cell death in MSI-H tumor cells, while sparing normal, microsatellite-stable (MSS) cells.[2][4]

The pursuit of potent and selective WRN inhibitors has spurred numerous high-throughput screening (HTS) campaigns, designed to rapidly evaluate vast chemical libraries for promising lead compounds.[5][6] While the specific compound 2-Chloro-3-(piperidine-1-sulfonyl)pyridine is a member of the broader sulfonyl-heterocyclic class, publicly available HTS data for this exact molecule is limited. Therefore, this guide will focus on a closely related and well-characterized class of compounds: 2-sulfonylpyrimidine derivatives . These compounds have been successfully identified and optimized through HTS as potent covalent inhibitors of WRN.[1][7]

This guide provides a comprehensive framework for benchmarking a representative 2-sulfonylpyrimidine, hereafter referred to as Compound-S , against other classes of WRN inhibitors identified through HTS. We will delve into the causality behind the experimental design of a multiplexed HTS assay, present comparative performance data, and provide detailed protocols to ensure scientific integrity and reproducibility.

The Rise of 2-Sulfonylpyrimidines as Privileged Scaffolds

The 2-sulfonylpyrimidine scaffold has emerged as a "privileged warhead" for developing covalent inhibitors.[8][9] The core of its utility lies in the electrophilic nature of the pyrimidine ring, which can be finely tuned by various substituents. This allows for a targeted, covalent engagement with specific nucleophilic residues, such as cysteine, within the enzyme's active site.[7] In the case of WRN, this covalent interaction leads to irreversible inhibition of its helicase activity, providing a durable and potent mechanism of action.[1]

Our representative molecule, Compound-S , embodies the key features of this class: a sulfonyl group that acts as a leaving group and a substituted pyrimidine ring that directs the molecule to the target protein. Its performance in HTS assays serves as an excellent case study for comparison with other inhibitor classes.

The High-Throughput Screening Campaign: A Multiplexed Approach for WRN

To identify inhibitors of a multi-functional enzyme like WRN, which possesses helicase, ATPase, and exonuclease activities, a sophisticated HTS strategy is required.[1][10] A multiplexed assay, capable of monitoring multiple enzymatic functions simultaneously, offers a robust solution to minimize false positives and provide early mechanistic insights.[11][12]

Experimental Workflow: From Primary Screen to Hit Validation

The HTS workflow is designed as a funnel, progressively narrowing down a large library of compounds to a small number of validated, high-quality hits.

Caption: A generalized workflow for a high-throughput screening campaign to identify WRN inhibitors.

Detailed Protocol: Multiplexed TR-FRET/ADP-Glo Primary Assay

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to monitor helicase activity, run in parallel with a luminescence-based assay (ADP-Glo) for ATPase activity. This dual-readout approach is critical for distinguishing true helicase inhibitors from compounds that merely interfere with ATP binding.[13][14]

Objective: To identify compounds that inhibit the DNA unwinding (helicase) and/or ATP hydrolysis (ATPase) activity of purified full-length WRN protein.

Materials:

• 384-well, low-volume, black assay plates (e.g., Greiner Bio-One)

• Purified, full-length human WRN protein

• TR-FRET DNA substrate: A forked DNA duplex with a 5'-biotin tag on one strand and a 3'-Europium (Eu³⁺) cryptate label on the other. The complementary strand is labeled with a d2 acceptor fluorophore.

• Streptavidin-XL665

• ATP solution

• ADP-Glo™ Assay Kit (Promega)

• Assay Buffer: 25 mM HEPES (pH 7.5), 50 mM KCl, 2 mM MgCl₂, 1 mM DTT, 0.01% BSA, 0.01% Tween-20.

• Compound library, pre-dispensed in DMSO.

• Positive Control: Known WRN inhibitor (e.g., HRO-761)

• Negative Control: DMSO

Procedure:

• Compound Plating: Using an acoustic liquid handler, dispense 50 nL of each compound from the library into the assay plates. Dispense 50 nL of DMSO for negative controls and 50 nL of a known inhibitor for positive controls.

• Enzyme Addition: Add 5 µL of WRN protein diluted in assay buffer to each well. The final concentration should be optimized to be in the linear range of the assay (e.g., 1-5 nM).

• Incubation: Incubate the plate for 30 minutes at room temperature to allow for compound binding to the enzyme.

• Reaction Initiation: Add 5 µL of a substrate mix containing the TR-FRET DNA substrate and ATP in assay buffer. The final concentrations should be near the Km for ATP and the DNA substrate to ensure sensitivity to competitive inhibitors.

• Kinetic Read (Helicase Activity): Immediately place the plate in a TR-FRET compatible plate reader. Measure the emission at 665 nm (acceptor) and 620 nm (donor) every 2 minutes for 30 minutes.

  • Causality: In the intact (wound) DNA substrate, the Eu³⁺ donor and d2 acceptor are in close proximity, generating a high TR-FRET signal. As WRN unwinds the DNA, the strands separate, decreasing the FRET signal. The rate of signal decrease is proportional to helicase activity.

• Endpoint Read (ATPase Activity): After the final TR-FRET read, add 5 µL of ADP-Glo™ Reagent to stop the enzymatic reaction and deplete the remaining ATP. Incubate for 40 minutes.

• ADP Detection: Add 10 µL of ADP-Glo™ Detection Reagent, which converts the generated ADP into ATP, driving a luciferase reaction. Incubate for 30 minutes.

• Luminescence Read: Measure the luminescence signal on a plate reader. The signal intensity is directly proportional to the amount of ADP produced, and thus to the ATPase activity.

Assay Validation: The Importance of the Z'-Factor

Before initiating a full-scale screen, the assay must be validated to ensure it is robust and reliable. The Z'-factor is the industry-standard metric for this purpose, as it accounts for both the dynamic range of the assay (signal window) and the data variation.[15][16][17]

The Z'-factor is calculated as: Z' = 1 - [3 * (σ_pos + σ_neg)] / |μ_pos - μ_neg|

Where:

• μ_pos and σ_pos are the mean and standard deviation of the positive control (e.g., no enzyme or potent inhibitor).

• μ_neg and σ_neg are the mean and standard deviation of the negative control (e.g., DMSO).

An assay is considered suitable for HTS if it consistently achieves a Z'-factor ≥ 0.5.[13][17][18] For the multiplexed WRN assay, Z' should be calculated independently for both the TR-FRET and luminescence readouts.

Comparative Analysis of Lead Compounds

Following the HTS workflow, several distinct classes of WRN inhibitors have been identified. Below is a comparative analysis of our representative 2-sulfonylpyrimidine, Compound-S , and other prominent WRN inhibitors. The data for Compound-S is representative of highly potent compounds from its class, such as H3B-968.[1][7]

Feature	Compound-S (2-Sulfonylpyrimidine)	HRO-761 (Non-covalent)	VVD-133214 (Covalent Allosteric)
Primary HTS Hit	Yes, identified via multiplexed screen[1]	Yes, identified via HTS[19][20]	Yes, identified via chemoproteomics[4][21]
WRN Helicase IC₅₀	~10-25 nM[1][7]	~88 nM[19]	Potent, sub-micromolar activity[4]
Mechanism of Action	Covalent, irreversible; ATP-competitive[1][7]	Non-covalent, reversible; Allosteric[20]	Covalent, irreversible; Allosteric[4][21]
Target Residue	Cysteine residue in the helicase domain[7]	Binds an allosteric pocket near the helicase domains[20]	Cysteine 727 (C727) in a novel allosteric pocket[4]
Selectivity	Specific for WRN vs. other RecQ helicases[1]	Specific for WRN[20]	Highly selective[4]
Cellular Activity	Selective killing of MSI-H cancer cells	Selective killing of MSI-H cancer cells[19][20]	Robust tumor regression in MSI-H xenograft models[4]
Key Advantage	High potency and durable target engagement due to covalent binding.	Well-characterized clinical candidate.	Novel allosteric mechanism avoids competition with high intracellular ATP.
Potential Challenge	Potential for off-target reactivity if not highly optimized.	Reversible binding may require sustained exposure.	Covalent mechanism requires accessible and reactive cysteine.

Signaling Pathway and Mechanism of Synthetic Lethality

The therapeutic rationale for WRN inhibition is grounded in the specific DNA repair deficiencies of MSI-H cancer cells. The following diagram illustrates this synthetic lethal interaction.

Caption: Synthetic lethality of WRN inhibition in MSI-H cancer cells.

In normal cells with functional mismatch repair, multiple pathways contribute to resolving DNA damage. However, in MSI-H cells, the loss of MMR function leads to an accumulation of DNA lesions that can only be resolved by WRN.[1] This creates a critical dependency, where inhibition of WRN's helicase function leads to catastrophic DNA damage and subsequent cell death.

Conclusion and Future Directions

The high-throughput screening campaign for Werner syndrome helicase inhibitors has successfully identified multiple classes of potent and selective compounds. The 2-sulfonylpyrimidine scaffold, represented here by Compound-S , stands out due to its high potency and covalent mechanism of action, which offers durable target inhibition.[1][7] Comparative analysis with other lead compounds like the non-covalent inhibitor HRO-761 and the allosteric covalent inhibitor VVD-133214 highlights the diverse strategies available for targeting WRN.[4][19][20]

The success of these HTS campaigns validates WRN as a druggable target and provides a strong foundation for the clinical development of new therapies for MSI-H cancers. Future work will focus on optimizing the pharmacokinetic and safety profiles of these lead compounds, exploring combination therapies, and identifying biomarkers to predict patient response. The detailed protocols and comparative data presented in this guide offer a robust framework for researchers and drug developers working to advance this exciting field of oncology.

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• Advancing cancer therapeutics: Development of assays for measuring RNA helicase activity. (2024, May 14). BellBrook Labs. [Link]

• Wang, F., et al. (2007). Simultaneously monitoring DNA binding and helicase-catalyzed DNA unwinding by fluorescence polarization. Nucleic Acids Research, 35(13), e92. [Link]

• Baltgalvis, K. A., et al. (2024). Chemoproteomic discovery of a covalent allosteric inhibitor of WRN helicase. Nature, 628(8009), 903-910. [Link]

• A High-Throughput Phenotypic Screen to Identify Small Molecule Inhibitors of Werner Helicase. (n.d.). Allorion Therapeutics. [Link]

• Brosh, R. M. Jr., & Bohr, V. A. (2002). Biochemical Assays for the Characterization of DNA Helicases. Methods in Molecular Biology, 182, 239-258. [Link]

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• Z-factor. (n.d.). Grokipedia. [Link]

• From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. (2025, November 20). BellBrook Labs. [Link]

• Sommers, J. A., et al. (2019). A high-throughput screen to identify novel small molecule inhibitors of the Werner Syndrome Helicase-Nuclease (WRN). PLoS ONE, 14(1), e0210525. [Link]

• Sommers, J. A., et al. (2019). A high-throughput screen to identify novel small molecule inhibitors of the Werner Syndrome Helicase-Nuclease (WRN). PLoS ONE. [Link]

• Brosh, R. M. Jr., & Bohr, V. A. (2002). Biochemical assays for the characterization of DNA helicases. Methods in Molecular Biology. [Link]

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• 'Direct-to-biology' drives optimisation of a cell-active covalent inhibitor of WRN helicase. (2025, March 5). ChemRxiv. [Link]

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• Antony, E., & Lohman, T. M. (2011). Insight into the biochemical mechanism of DNA helicases provided by bulk-phase and single-molecule assays. Future Medicinal Chemistry, 3(1), 65-83. [Link]

• The Z prime value (Z´). (2025, January 27). BMG LABTECH. [Link]

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• Sommers, J. A., et al. (2019). A high-throughput screen to identify novel small molecule inhibitors of the Werner Syndrome Helicase-Nuclease (WRN). PLOS. [Link]

• Dillingham, M. S., & Webb, M. R. (2000). A helicase assay based on the displacement of fluorescent, nucleic acid-binding ligands. Nucleic Acids Research, 28(16), E73. [Link]

• A Fluorescence-Based Assay for Monitoring Helicase Activity. (n.d.). Amanote Research. [Link]

• A multiplexed time-resolved fluorescence resonance energy transfer ultrahigh-throughput screening assay for targeting SMAD4-SMAD3-DNA complex. (2023, July 15). bioRxiv. [Link]

• Lee, B. H., et al. (2011). A High-Throughput Screening Method for Identification of Inhibitors of the Deubiquitinating Enzyme USP14. Journal of Biomolecular Screening, 16(2), 219-226. [Link]

• Nagel, Z. D., et al. (2014). Multiplexed DNA repair assays for multiple lesions and multiple doses via transcription inhibition and transcriptional mutagenesis. DSpace@MIT. [Link]

• Inglese, J., et al. (2006). Quantitative high-throughput screening: A titration-based approach that efficiently identifies biological activities in large chemical libraries. PNAS, 103(31), 11473-11478. [Link]

• Findlay, G. M., et al. (2018). A Multiplex Homology-Directed DNA Repair Assay Reveals the Impact of More Than 1000 BRCA1 Missense Substitution Variants on Protein Function. The American Journal of Human Genetics, 103(4), 537-550. [Link]

• Schümann, M., et al. (2022). 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors. PMC. [Link]

• Roe, D., et al. (2012). Using TR-FRET to investigate protein-protein interactions: a case study of PXR-coregulator interaction. PMC. [Link]

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• Nagel, Z. D., et al. (2014). Multiplexed DNA repair assays for multiple lesions and multiple doses via transcription inhibition and transcriptional mutagenesis. PNAS. [Link]

• Lomenick, B., et al. (2011). Substrate-Free High-Throughput Screening Identifies Selective Inhibitors for Uncharacterized Enzymes. PMC. [Link]

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• (PDF) Assaying the Activity of Helicases: An Overview. (n.d.). ResearchGate. [Link]

• Foley, D. J., et al. (2021). High-Throughput Screening for the Discovery of Enzyme Inhibitors. Journal of Medicinal Chemistry, 64(7), 3622-3652. [Link]

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• Aggarwal, M., et al. (2011). Inhibition of helicase activity by a small molecule impairs Werner syndrome helicase (WRN) function in the cellular response to DNA damage or replication stress. PNAS, 108(4), 1529-1534. [Link]

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Safety & Regulatory Compliance

2-Chloro-3-(piperidine-1-sulfonyl)pyridine proper disposal procedures

Comprehensive Safety and Disposal Protocol for 2-Chloro-3-(piperidine-1-sulfonyl)pyridine

As a Senior Application Scientist, I recognize that ensuring the structural integrity of your research goes hand-in-hand with uncompromising safety and environmental stewardship. 2-Chloro-3-(piperidine-1-sulfonyl)pyridine (CAS: 60597-71-9) is a specialized heterocyclic building block widely utilized in drug discovery. However, its complex molecular architecture—combining a halogenated pyridine ring with a sulfonamide moiety—presents unique end-of-life disposal challenges.

This guide provides a self-validating, step-by-step operational plan for the safe handling, segregation, and thermal destruction of this compound, ensuring full compliance with EPA/RCRA guidelines for halogenated and sulfur-containing organic wastes.

Chemical Profiling & Hazard Causality

To manage a chemical effectively, one must understand how its molecular structure dictates its macroscopic hazards. We do not simply label this as "hazardous waste"; we analyze the elemental breakdown to engineer the correct disposal route.

• The Chlorine Atom : Classifies the molecule as a halogenated organic. Upon combustion, it generates hydrogen chloride (HCl) gas, a highly corrosive and toxic byproduct[1]. Furthermore, incomplete combustion of halogenated aromatics can yield polychlorinated dibenzodioxins (PCDDs) and dibenzofurans (PCDFs)[2].

• The Sulfonyl Group : Contains sulfur in a high oxidation state. Thermal degradation releases sulfur dioxide (SO2), a primary contributor to acid rain and severe respiratory irritation[3].

• The Pyridine/Piperidine Rings : Nitrogen-rich heterocycles that produce nitrogen oxides (NOx) upon incineration[4].

Table 1: Physicochemical & Combustion Profile

Parameter	Value / Characteristic	Operational Implication
CAS Number	60597-71-9	Unique identifier for EHS tracking and manifesting.
Molecular Formula	C10H13ClN2O2S	Indicates presence of Cl, N, and S atoms.
Halogen Content	Chlorine (Cl)	Mandates >1100°C incineration to prevent dioxin formation[2].
Sulfur Content	Sulfonyl Group (-SO2-)	Requires downstream caustic scrubbing to neutralize SO2[3].
Nitrogen Content	Pyridine & Piperidine	Generates NOx; requires Selective Catalytic Reduction (SCR)[5].

Operational Handling & Spill Response Protocol

Causality Check: Because the compound is a solid that can form irritating airborne dust, inhalation and dermal exposure must be prevented through strict engineering controls. Water should not be used as a primary sweep agent, as it can spread the contamination.

Step-by-Step Spill Response Methodology:

• Evacuate & Ventilate : Immediately clear the immediate area. Ensure the laboratory fume hood or local exhaust ventilation is operating at maximum capacity to capture any aerosolized particulates.

• Don PPE : Equip standard chemical-resistant gear: nitrile gloves (double-gloving recommended), tightly sealed safety goggles, and a particulate-resistant lab coat.

• Containment : Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Do not use combustible materials like paper towels, as they complicate the downstream halogenated waste stream.

• Collection : Gently sweep the mixture using a spark-proof brush and dustpan to minimize dust generation. Transfer the material into a pre-labeled, chemically compatible, sealable container (typically high-density polyethylene, HDPE).

• Decontamination : Wash the spill surface with a mild alkaline detergent solution to neutralize any residual trace acids, followed by a water rinse.

Workflow for the immediate containment and collection of chemical spills.

Waste Segregation & Storage Strategy

Proper segregation is not merely a regulatory formality; it is a critical safety mechanism. Halogenated wastes must NEVER be mixed with non-halogenated organic solvents.

Causality Check: Non-halogenated wastes are often routed to fuel-blending programs or lower-temperature incinerators. Introducing 2-Chloro-3-(piperidine-1-sulfonyl)pyridine into a non-halogenated stream will result in the illegal atmospheric venting of HCl and SO2, and will severely corrode the incinerator's refractory lining[6].

Table 2: Waste Compatibility & Routing Matrix

Waste Stream Category	Compatibility	Causality / Consequence of Mixing
Halogenated Organics	COMPATIBLE	Both require high-temp rotary kiln incineration and acid scrubbers.
Non-Halogenated Organics	INCOMPATIBLE	Mixing forces the entire container to be treated as halogenated, exponentially increasing disposal costs. Damages low-temp incinerators[6].
Aqueous Acids/Bases	INCOMPATIBLE	Potential for exothermic hydrolysis of the sulfonamide bond.
Strong Oxidizers	INCOMPATIBLE	Risk of uncontrolled oxidation, heat generation, and toxic gas release.

Step-by-Step Routine Lab Disposal SOP:

• Identify : Confirm the waste contains 2-Chloro-3-(piperidine-1-sulfonyl)pyridine (whether as a raw solid or dissolved in a reaction solvent).

• Segregate : Route strictly to the "Halogenated Organic Waste" carboy (universally designated by green labeling in most institutional EHS frameworks).

• Document : Log the exact mass/volume and chemical constituents on the hazardous waste manifest. This is critical for the disposal facility to calculate the required alkaline scrubber load.

• Store : Keep in a satellite accumulation area with secondary containment, away from incompatible materials.

Industrial Incineration & Scrubbing Methodology

Once the waste leaves your facility, it undergoes a highly controlled thermal destruction process. Because of the Cl, S, and N atoms, standard incineration is insufficient. The waste must be processed in a Rotary Kiln Incinerator equipped with a multi-stage caustic scrubber system[5].

The Thermal Destruction Protocol:

• High-Temperature Oxidation : The waste is injected into a rotary kiln operating at temperatures exceeding 1100°C (2012°F) with a minimum gas residence time of 2 seconds. Causality: This extreme thermal environment is thermodynamically required to break the robust carbon-halogen bonds and completely prevent the de novo synthesis of dioxins and furans[7],[2].

• Rapid Quenching : The superheated combustion gases (containing CO2, H2O, HCl, SO2, and NOx) are immediately routed through a water quench system, dropping the temperature below 200°C in milliseconds to freeze the chemical equilibrium and prevent secondary dioxin formation[5].

• Caustic Scrubbing (Acid Gas Neutralization) : The cooled gases enter a packed-bed wet scrubber circulating a highly alkaline sodium hydroxide (NaOH) solution[8].

  • HCl Neutralization: HCl+NaOH→NaCl+H2​O

  • SO2 Neutralization: SO2​+2NaOH→Na2​SO3​+H2​O

    Causality: These reactions convert the toxic, corrosive gases into benign, soluble salts (sodium chloride and sodium sulfite) that can be safely discharged as aqueous effluent[9],[8].

• Particulate & NOx Polishing : The gas passes through a baghouse filter to remove fine particulates and an SCR (Selective Catalytic Reduction) unit to reduce NOx to N2 gas before atmospheric release[5].

High-temperature incineration and caustic scrubbing pathway for halogenated waste.

References

• Environmental Protection Agency (EPA) . Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from:[Link]

• Environmental Protection Agency (EPA) . Incineration In Hazardous Waste Management. Retrieved from:[Link]

• Bucknell University Environmental Health & Safety . Hazardous Waste Segregation Guidelines. Retrieved from:[Link]

• Monroe Environmental . Multi-Stage Scrubbing Systems for Toxic Gas Incineration. Retrieved from:[Link]

• Torch-Air . NaOH Wet Scrubber: Process, Consumption, Design. Retrieved from:[Link]

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